2-Cyclohexen-1-one, 3,4-dimethyl-

• CAS: 10463-42-0

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of 3,4-Dimethylcyclohex-2-en-1-one: A 1,3-Carbonyl Transposition Strategy

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 3,4-Dimethylcyclohex-2-en-1-one (CAS: 10463-42-0 / 1123-09-7)

Executive Summary

3,4-Dimethylcyclohex-2-en-1-one is a highly valued chiral building block in the asymmetric total synthesis of complex natural products, including irones (perfumery ingredients), the clerodane diterpenoid (−)-agelasine A, the liverwort sesquiterpene (+/-)-chiloscyphone[1], and the structurally daunting tubingensin B[2].

Historically, accessing sterically congested, multi-substituted cyclohexenones via direct enolate alkylation or Robinson annulation is plagued by poor regioselectivity, over-alkylation, and competing thermodynamic versus kinetic enolization pathways. To bypass these limitations, this whitepaper details a highly regioselective 1,3-carbonyl transposition strategy [3]. By leveraging a 1,2-addition followed by a Babler-Dauben oxidative rearrangement, chemists can achieve absolute regiochemical fidelity, effectively "walking" the enone system around the cyclohexane ring to establish the 3,4-dimethyl substitution pattern.

Retrosynthetic Analysis & Mechanistic Causality

The synthesis relies on a two-step sequence starting from 6-methylcyclohex-2-en-1-one. Rather than attempting a challenging direct conjugate addition/alkylation sequence, the protocol utilizes the predictable reactivity of allylic alcohols.

Causality of Reagent Selection

• Methyllithium-Lithium Bromide Complex (MeLi·LiBr): Using an organolithium reagent inherently favors direct 1,2-addition to the carbonyl over 1,4-conjugate addition. The presence of the lithium bromide complex is critical; it attenuates the basicity of the methyllithium, suppressing unwanted enolization (deprotonation) of the starting ketone, which would otherwise stall the reaction and reduce yields[3].

• Pyridinium Chlorochromate (PCC): While typically viewed as a standard oxidant, PCC acts here as a dual-purpose reagent (Lewis acid and oxidant). It facilitates the formation of a tertiary chromate ester, which is sterically driven to undergo a [3,3]-sigmatropic rearrangement.

Fig 1. Two-step synthetic workflow via 1,2-addition and oxidative rearrangement.

The Babler-Dauben Oxidation Mechanism

The core logic of this synthesis lies in the Babler-Dauben oxidation. The tertiary allylic alcohol (1,6-dimethylcyclohex-2-en-1-ol) reacts with Cr(VI) to form a tertiary chromate ester. Because the tertiary position is sterically encumbered, the ester undergoes a concerted, suprafacial [3,3]-sigmatropic shift. This 1,3-allylic transposition moves the oxygen atom to the less hindered secondary carbon (C3) while migrating the double bond to the C1-C2 position. The resulting secondary chromate ester rapidly undergoes E2 elimination (oxidation) to yield the target enone[3].

Fig 2. Mechanistic causality of the Babler-Dauben oxidative rearrangement.

Self-Validating Experimental Protocols

The following protocols are adapted from validated Organic Syntheses standards[3]. They are designed as self-validating systems, meaning each phase contains built-in physical or chemical checkpoints to ensure reaction integrity before proceeding.

Step A: Synthesis of 1,6-Dimethylcyclohex-2-en-1-ol

Objective: Regioselective 1,2-alkylation of the enone.

• Preparation: Flame-dry a 250-mL, three-necked round-bottomed flask equipped with a magnetic stir bar and an argon inlet.

• Reagent Loading: Charge the flask with 6-methylcyclohex-2-en-1-one (38 mmol) dissolved in 70 mL of anhydrous diethyl ether. Cool the system to −78 °C using a dry ice/acetone bath.

• Addition: Syringe in MeLi·LiBr complex in diethyl ether (1.5 M, 41 mmol, 1.08 eq) dropwise over 20 minutes[3].

• Reaction: Remove the cooling bath and allow the solution to stir at ambient temperature (20–25 °C) for 3 hours.

• Quench & Workup (Validation Check): Cool the mixture to 0 °C and very slowly add 40 mL of deionized water. The yellow solution will phase-separate. Extract the aqueous layer with diethyl ether (2 × 40 mL). Wash combined organics with water, dry over anhydrous MgSO₄, and concentrate via rotary evaporation (50 mmHg, room temp).

• System Validation: The crude product (yellow oil) should yield ~100% mass recovery. Crucial Causality: Do not purify this intermediate via silica gel chromatography. Tertiary allylic alcohols are highly prone to acid-catalyzed dehydration on silica, which will destroy the yield. Proceed directly to Step B[3].

Step B: Oxidative Rearrangement to 3,4-Dimethylcyclohex-2-en-1-one

Objective: 1,3-carbonyl transposition via [3,3]-sigmatropic shift.

• Preparation: In a separate flame-dried 250-mL flask under argon, suspend PCC (16.4 g, 76 mmol, 2.0 eq) in 75 mL of anhydrous dichloromethane[3].

• Addition: Dissolve the crude 1,6-dimethylcyclohex-2-en-1-ol from Step A in 25 mL of dichloromethane. Transfer this via cannula into the PCC suspension over 5 minutes.

• Reaction & Visual Validation: Stir at ambient temperature for 3 hours. Validation Check: The reaction is proceeding correctly when a thick, black, resinous polymer (reduced chromium salts) precipitates at the bottom of the flask[3].

• Workup: Dilute the mixture with 120 mL of diethyl ether. Decant the supernatant. Wash the black resin thoroughly with diethyl ether (3 × 50 mL) to extract any trapped product[3].

• Purification: Wash the combined organic layers with 5% aq. NaOH (2 × 100 mL), 5% aq. HCl (100 mL), and saturated aq. NaHCO₃ (2 × 50 mL). Dry over MgSO₄ and concentrate.

• Chromatography: Purify the yellow crude oil via silica gel column chromatography using a highly volatile eluent system (6:1 to 4:1 pentane/diethyl ether). Validation Check: The target enone is volatile; using pentane prevents product loss during solvent evaporation[3].

Quantitative Data & Yield Analysis

The table below summarizes the stoichiometric parameters and expected yields for the two-step sequence, establishing a baseline for process scale-up.

Parameter	Step A: 1,2-Addition	Step B: Babler-Dauben Oxidation
Starting Material	6-Methylcyclohex-2-en-1-one	1,6-Dimethylcyclohex-2-en-1-ol
Primary Reagent	MeLi·LiBr (1.08 eq)	PCC (2.0 eq)
Solvent System	Anhydrous Diethyl Ether	Dichloromethane / Diethyl Ether
Temperature	-78 °C → 25 °C	25 °C
Reaction Time	3.3 hours	3.0 hours
Yield	Quantitative (Crude, unpurified)	79–82% (Overall from Step A SM)
In-Process Control	Avoid silica (prevents dehydration)	Visual: Black Cr(IV) resin formation

References

• (R)-(+)-3,4-Dimethylcyclohex-2-en-1-one Source: Organic Syntheses, Vol. 82, p. 108 (2005). URL:[Link]

• Total synthesis of (-)-tubingensin B enabled by the strategic use of an aryne cyclization Source: Nature Chemistry / PubMed Central (PMC) URL:[Link]

• A new approach to the bicyclo[4.3.0] ring system of natural products from the liverwort: total synthesis of (+/-)-chiloscyphone and (+/-)-isochiloscyphone Source: Journal of the Chemical Society / ResearchGate URL:[Link]

Sources

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• 2. Total synthesis of (-)-tubingensin B enabled by the strategic use of an aryne cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Spectroscopic Data of 3,4-dimethyl-2-cyclohexen-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the spectroscopic data for the organic compound 3,4-dimethyl-2-cyclohexen-1-one. As a valuable intermediate in organic synthesis, a thorough understanding of its structural characterization through various spectroscopic techniques is crucial for its application in research and development. This document will delve into the intricacies of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into the interpretation of the spectra and the underlying principles.

Introduction

3,4-Dimethyl-2-cyclohexen-1-one is a cyclic α,β-unsaturated ketone with the molecular formula C₈H₁₂O. Its structure presents a unique combination of functional groups and stereochemical possibilities, making its unambiguous characterization essential. Spectroscopic analysis provides a powerful toolkit for elucidating the precise connectivity and spatial arrangement of atoms within the molecule. This guide will explore the data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, providing a detailed interpretation of the key spectral features.

Molecular Structure and Synthesis

A fundamental understanding of the molecule's structure is paramount to interpreting its spectroscopic data. The IUPAC name, 3,4-dimethylcyclohex-2-en-1-one, clearly defines its core structure: a six-membered ring containing a ketone at position 1, a double bond between carbons 2 and 3, and methyl groups at positions 3 and 4.

Diagram of the molecular structure of 3,4-dimethyl-2-cyclohexen-1-one.

Caption: Molecular structure of 3,4-dimethyl-2-cyclohexen-1-one.

The synthesis of 3,4-dimethyl-2-cyclohexen-1-one can be achieved through various synthetic routes. One common approach involves a Robinson annulation reaction, a powerful tool for the formation of six-membered rings. While several methods exist, a detailed protocol for a related compound, 4-Ethyl-3,4-dimethyl-2-cyclohexen-1-one, provides a solid foundation for understanding the synthetic strategy.[1] This typically involves the reaction of a ketone with an α,β-unsaturated ketone in the presence of a base.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides valuable information about the chemical environment of the hydrogen atoms in a molecule. Due to the limited availability of experimentally acquired and assigned spectra in public databases for 3,4-dimethyl-2-cyclohexen-1-one, the following is a predicted ¹H NMR spectrum and its interpretation based on established principles of chemical shifts and coupling constants for analogous structures.[2]

Predicted ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~5.8	s	1H	H-2
~2.3	m	1H	H-4
~2.1	m	2H	H-5
~1.9	m	2H	H-6
~1.8	s	3H	3-CH₃
~1.1	d	3H	4-CH₃

Interpretation of the ¹H NMR Spectrum

• Vinyl Proton (H-2): The singlet at approximately 5.8 ppm corresponds to the vinyl proton at the C-2 position. Its downfield shift is characteristic of protons attached to a double bond within an α,β-unsaturated ketone system.

• Allylic Proton (H-4): The multiplet around 2.3 ppm is assigned to the proton at the C-4 position. This proton is coupled to the adjacent methylene protons at C-5 and the methyl protons at C-4, leading to a complex splitting pattern.

• Methylene Protons (H-5 and H-6): The multiplets at approximately 2.1 and 1.9 ppm are assigned to the diastereotopic methylene protons at the C-5 and C-6 positions, respectively. Their distinct chemical shifts are due to their different spatial relationships with the substituents on the ring.

• Methyl Protons (3-CH₃ and 4-CH₃): The singlet at around 1.8 ppm is attributed to the methyl protons at the C-3 position, which are vinylic. The doublet at approximately 1.1 ppm corresponds to the methyl protons at the C-4 position, which are coupled to the H-4 proton.

Experimental Protocol: ¹H NMR Spectroscopy

A standard protocol for acquiring a ¹H NMR spectrum of a small organic molecule like 3,4-dimethyl-2-cyclohexen-1-one is as follows:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Data Acquisition: Acquire the spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher) using a standard pulse sequence.

• Processing: Process the raw data by applying Fourier transformation, phasing, and baseline correction.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. Similar to the ¹H NMR data, the following is a predicted ¹³C NMR spectrum and its interpretation.

Predicted ¹³C NMR Data

Chemical Shift (ppm)	Assignment
~199	C-1 (C=O)
~160	C-3
~125	C-2
~40	C-4
~35	C-5
~30	C-6
~22	3-CH₃
~15	4-CH₃

Interpretation of the ¹³C NMR Spectrum

• Carbonyl Carbon (C-1): The signal at approximately 199 ppm is characteristic of a carbonyl carbon in an α,β-unsaturated ketone.

• Olefinic Carbons (C-2 and C-3): The signals around 160 ppm and 125 ppm are assigned to the C-3 and C-2 carbons of the double bond, respectively. The C-3 carbon is more downfield due to its direct attachment to the electron-donating methyl group.

• Aliphatic Carbons (C-4, C-5, and C-6): The signals in the upfield region (around 40, 35, and 30 ppm) correspond to the sp³-hybridized carbons of the cyclohexene ring.

• Methyl Carbons (3-CH₃ and 4-CH₃): The signals at approximately 22 and 15 ppm are assigned to the carbons of the two methyl groups.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 3,4-dimethyl-2-cyclohexen-1-one is expected to show characteristic absorption bands for the carbonyl group and the carbon-carbon double bond.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960-2850	Medium-Strong	C-H (sp³) stretching
~1670	Strong	C=O stretching (conjugated ketone)
~1620	Medium	C=C stretching

Interpretation of the IR Spectrum

• C-H Stretching: The absorption bands in the 2960-2850 cm⁻¹ region are due to the stretching vibrations of the C-H bonds of the methyl and methylene groups.

• Carbonyl Stretching: A strong absorption band around 1670 cm⁻¹ is the most prominent feature of the spectrum and is characteristic of the C=O stretching vibration of a conjugated ketone. The conjugation with the double bond lowers the frequency compared to a saturated ketone (typically ~1715 cm⁻¹).

• C=C Stretching: The medium intensity band at approximately 1620 cm⁻¹ is attributed to the C=C stretching vibration of the double bond in the cyclohexene ring.

Experimental Protocol: IR Spectroscopy

A typical procedure for obtaining an IR spectrum of a liquid sample is as follows:

• Sample Preparation: A small drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The spectrum is recorded using an FT-IR spectrometer.

• Data Analysis: The positions and intensities of the absorption bands are analyzed to identify the functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The electron ionization (EI) mass spectrum of 3,4-dimethyl-2-cyclohexen-1-one is available from the NIST Mass Spectrometry Data Center.

GC-MS Data

The Gas Chromatography-Mass Spectrometry (GC-MS) data from PubChem shows a molecular ion peak (M⁺) at m/z 124, which corresponds to the molecular weight of 3,4-dimethyl-2-cyclohexen-1-one (C₈H₁₂O).

Fragmentation Analysis

The fragmentation pattern in mass spectrometry is a result of the molecule breaking apart into smaller, charged fragments upon ionization. For 3,4-dimethyl-2-cyclohexen-1-one, some of the expected key fragmentation pathways include:

• Loss of a methyl group (-CH₃): This would result in a fragment ion at m/z 109.

• Loss of an ethyl group (-C₂H₅): This would lead to a fragment at m/z 95.

• Retro-Diels-Alder reaction: This characteristic fragmentation of cyclohexene derivatives could lead to various charged fragments depending on which part retains the charge.

A detailed analysis of the fragmentation pattern can provide valuable structural information and help to confirm the identity of the compound.

Diagram of a potential fragmentation pathway in Mass Spectrometry.

Caption: Simplified potential fragmentation of 3,4-dimethyl-2-cyclohexen-1-one.

Experimental Protocol: Mass Spectrometry

A general protocol for obtaining a mass spectrum using GC-MS is as follows:

• Sample Preparation: A dilute solution of the compound in a volatile solvent (e.g., dichloromethane or hexane) is prepared.

• Injection: A small volume of the sample is injected into the gas chromatograph.

• Separation: The compound is separated from any impurities on the GC column.

• Ionization and Detection: The separated compound enters the mass spectrometer, where it is ionized (typically by electron impact), and the resulting ions are detected based on their mass-to-charge ratio.

Conclusion

References

• PubChem. (n.d.). 2-Cyclohexen-1-one, 3,4-dimethyl-. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. (n.d.). 3,4-dimethylcyclohexene. NIST/TRC Web Thermo Tables. Retrieved from [Link]

• UCLA Department of Chemistry and Biochemistry. (n.d.). An improved synthesis of 4-methylene-2-cyclohexen-1-one. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclohexenone synthesis. Retrieved from [Link]

• NIST. (n.d.). 2-Cyclohexen-1-one, 4-ethyl-3,4-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0275805). Retrieved from [Link]

• Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Cyclohexen-1-one, 4-(hydroxymethyl)-. Retrieved from [Link]

• Sajed, T., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290.
• Aires-de-Sousa, M., Hemmer, M., & Gasteiger, J. (2002). Prediction of 1H NMR Chemical Shifts Using Neural Networks. Analytical Chemistry, 74(1), 80–90.

• CASPRE. (n.d.). 13C NMR Predictor. Retrieved from [Link]

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

• Lebanese International University. (2024).

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• University of Liverpool Repository. (2005).
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• PlumX. (n.d.). The far-infrared spectra and inversion barriers of some cyclohexenones.
• Modgraph. (n.d.).
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• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (NP0064851).
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• Doc Brown's Chemistry. (2026).
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• UCLA. (n.d.). an improved synthesis of 4-methylene-2-cyclohexen-1-one.
• Sigma-Aldrich. (n.d.). 4,4-Dimethyl-2-cyclohexen-1-one 97%.
• NC State University Libraries. (n.d.). 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry.
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An In-Depth Technical Guide to the ¹H NMR Spectrum of 3,4-Dimethyl-2-cyclohexen-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the structural elucidation of organic molecules, providing profound insights into their electronic and stereochemical properties.[1][2] This guide offers a comprehensive analysis of the ¹H NMR spectrum of 3,4-dimethyl-2-cyclohexen-1-one, a substituted α,β-unsaturated ketone. We will dissect the molecular architecture, predict the chemical shifts and coupling patterns for each proton, and provide a robust experimental protocol for acquiring high-quality spectral data. This document is designed to serve as a practical resource for scientists engaged in organic synthesis, medicinal chemistry, and drug development, where precise structural verification is paramount.

Introduction: The Molecular Subject

3,4-Dimethyl-2-cyclohexen-1-one is a cyclic ketone featuring a conjugated enone system and two chiral centers at the C3 and C4 positions.[3] This α,β-unsaturated ketone motif is a common structural element in many biologically active compounds.[1] The presence of stereocenters and a mix of sp² and sp³ hybridized carbons creates a complex and informative ¹H NMR spectrum. A thorough interpretation of this spectrum is critical for confirming the compound's identity, assessing its purity, and understanding its conformational properties. The electronic environment of each proton is unique, influenced by factors such as proximity to the carbonyl group, the carbon-carbon double bond, and the inductive effects of the methyl substituents.[4]

Molecular Structure and Proton Environments

To interpret the ¹H NMR spectrum, we must first identify all chemically non-equivalent protons in the molecule. The structure of 3,4-dimethyl-2-cyclohexen-1-one contains eight distinct proton environments. The presence of chiral centers at C3 and C4 means that the methylene protons at both the C5 and C6 positions are diastereotopic, making them chemically non-equivalent.[5][6]

Below is a systematic labeling of the proton environments:

• H-2: The vinylic proton attached to C2.

• H-4: The methine proton at the C4 chiral center.

• H-5a & H-5b: The diastereotopic methylene protons on C5.

• H-6a & H-6b: The diastereotopic methylene protons on C6, which are α to the carbonyl group.

• 3-CH₃: The methyl protons attached to the vinylic C3.

• 4-CH₃: The methyl protons attached to the C4 chiral center.

Caption: Structure of 3,4-dimethyl-2-cyclohexen-1-one with labeled proton environments.

Predicted ¹H NMR Spectrum: A Detailed Analysis

The chemical shift (δ) of a proton is determined by its local electronic environment. Electron-withdrawing groups and π-systems deshield protons, shifting their signals downfield (to higher ppm values).[4] Spin-spin coupling (J-coupling) between non-equivalent neighboring protons causes signals to split into multiplets, providing valuable information about molecular connectivity.[2]

Proton Label	Predicted δ (ppm)	Predicted Multiplicity	Expected Coupling (J) & Rationale
H-2	5.8 - 6.0	Broad Singlet (q-like)	Vinylic Proton: Located on the α-carbon of the enone system. Deshielded by the double bond.[7] Will exhibit weak allylic coupling to the 3-CH₃ protons (~1-2 Hz) and potentially weak long-range coupling to H-4.
H-4	2.3 - 2.8	Multiplet	Methine Proton: Adjacent to the C3-methyl group and the C5 methylene group. Its chemical shift is influenced by its position on a tertiary carbon. It will be split by the 4-CH₃ protons (doublet), and further split by H-5a and H-5b.
H-5a / H-5b	1.6 - 2.2	Multiplets	Diastereotopic Methylene Protons: These protons are chemically non-equivalent. They will exhibit geminal coupling to each other (~12-18 Hz) and vicinal coupling to H-4 and H-6 protons, resulting in complex, overlapping multiplets.[8]
H-6a / H-6b	2.2 - 2.7	Multiplets	α-Keto Methylene Protons: These diastereotopic protons are adjacent to the electron-withdrawing carbonyl group, causing a significant downfield shift compared to typical alkyl protons.[9][10] They will show geminal coupling to each other and vicinal coupling to the H-5 protons.
3-CH₃	1.7 - 1.9	Doublet (or narrow q)	Allylic Methyl Protons: Attached to the C=C double bond, resulting in a downfield shift compared to a standard alkyl methyl group.[11] Will be split into a narrow multiplet (quartet-like or doublet) due to weak allylic coupling with the vinylic H-2 proton.
4-CH₃	0.9 - 1.2	Doublet	Alkyl Methyl Protons: Attached to a chiral center (C4). This group is relatively shielded. It will be split into a doublet by the single adjacent methine proton, H-4, with a typical vicinal coupling constant of ~7 Hz.[7]

Experimental Protocol for High-Fidelity Spectrum Acquisition

Achieving a high-quality, interpretable NMR spectrum requires meticulous sample preparation and appropriate instrument parameter selection.[1]

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of purified 3,4-dimethyl-2-cyclohexen-1-one.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), inside a clean, dry NMR tube. CDCl₃ is a common choice due to its excellent solvating properties for many organic compounds.[12]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), to calibrate the chemical shift axis to 0.00 ppm. Modern spectrometers can also reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).[12]

  • Cap the NMR tube securely and gently invert several times to ensure a homogenous solution.

• Instrument Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer (e.g., a 400 or 500 MHz instrument). Higher field strengths generally provide better signal dispersion and resolution.

  • Lock the spectrometer on the deuterium signal of the solvent (the "deuterium lock") to stabilize the magnetic field.[12]

  • "Shim" the magnetic field to optimize its homogeneity across the sample, which is crucial for achieving sharp, well-resolved peaks.

  • Set the appropriate acquisition parameters:

    • Spectral Width: Typically -2 to 12 ppm for a standard ¹H NMR spectrum.[1]

    • Pulse Angle: A 30-45° pulse is generally sufficient for routine analysis.[1]

    • Acquisition Time: 2-4 seconds to ensure adequate data point resolution.[1]

    • Relaxation Delay (d1): 1-2 seconds to allow for sufficient relaxation of the nuclei between pulses.[1]

    • Number of Scans: 8 to 16 scans are typically adequate for a sample of this concentration to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks have a pure, positive absorption lineshape.

  • Apply a baseline correction to create a flat baseline across the spectrum.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm or the residual solvent peak to its known value.[1]

  • Integrate the area under each peak. The relative integration values correspond to the ratio of protons giving rise to each signal.

Caption: A standard workflow for acquiring and processing a ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of 3,4-dimethyl-2-cyclohexen-1-one provides a wealth of structural information that is indispensable for its unambiguous characterization. By understanding the fundamental principles of chemical shifts and spin-spin coupling, researchers can confidently assign each resonance to its corresponding proton environment. The diastereotopic nature of the methylene protons and the various coupling interactions across the ring system create a unique spectral fingerprint. The detailed protocol provided herein ensures the acquisition of high-quality data, which is the foundation for accurate structural elucidation in research, development, and quality control settings.

References

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Advanced Synthetic Strategies for 3,4-Dimethyl-2-cyclohexen-1-one: A Technical Guide to Starting Materials and Annulation Protocols

Executive Summary

The structural motif of 3,4-dimethyl-2-cyclohexen-1-one and its highly substituted derivatives (such as 4-ethyl-3,4-dimethyl-2-cyclohexen-1-one) serves as a critical building block in the asymmetric synthesis of complex natural products, including highly prized irones, epiaflavinine derivatives, and clerodane diterpenoids[1]. For drug development professionals and synthetic chemists, constructing this sterically congested α,β -unsaturated ketone presents a distinct challenge: achieving precise regiocontrol and stereocontrol during the installation of contiguous substituted carbon centers.

This whitepaper critically examines the two primary strategic pathways for synthesizing this core scaffold: the Chiral Pool / Oxidative Rearrangement approach and the Regioselective Stork Enamine / Robinson Annulation approach.

Divergent synthetic strategies for 3,4-dimethyl-2-cyclohexen-1-one derivatives.

Pathway 1: Asymmetric Synthesis via the Chiral Pool

When enantiomeric purity is paramount, relying on a chiral pool starting material such as (2R,5R)-(+)-trans-dihydrocarvone or (R)-(+)-pulegone provides a highly reliable, self-validating stereochemical foundation[2].

Mechanistic Rationale: The Dauben-Michno Rearrangement

The synthesis relies on a brilliant sequence of functional group transpositions. First, the isopropenyl group of dihydrocarvone is cleaved via ozonolysis to yield (R)-(+)-6-methylcyclohex-2-en-1-one[2]. A 1,2-nucleophilic addition of methyllithium (MeLi) then yields a tertiary allylic alcohol, (6R)-(+)-1,6-dimethylcyclohex-2-en-1-ol[1].

The defining step is the Dauben-Michno oxidative rearrangement utilizing Pyridinium Chlorochromate (PCC)[1]. The causality of this reaction is elegant: PCC forms a chromate ester at the sterically hindered tertiary alcohol (C1). This intermediate undergoes a spontaneous [3,3]-sigmatropic shift, transposing the oxygen atom to the C3 position while migrating the double bond to C1-C2. Subsequent oxidation of the newly formed secondary chromate ester yields the ketone. By effectively "walking" the carbonyl group around the ring, the original C1 and C6 methyl groups become the perfectly positioned C3 and C4 methyl groups of the target enone.

Experimental Protocol: Oxidative Rearrangement

• Preparation of the Allylic Alcohol: Charge a flask with (R)-(+)-6-methylcyclohex-2-en-1-one (1.0 eq) in dry diethyl ether at −78 °C[1].

• Lithiation: Add a solution of MeLi-LiBr complex (1.1 eq) dropwise over 20 minutes[1]. Remove the cooling bath and stir for 3 hours at ambient temperature. Quench slowly with water at 0 °C, extract with ether, and concentrate to yield crude (6R)-(+)-1,6-dimethylcyclohex-2-en-1-ol[1].

• PCC Oxidation: In a separate flask, suspend PCC (2.0 eq) in dichloromethane. Transfer the crude allylic alcohol via cannula into the PCC suspension over 5 minutes[1].

• Validation & Isolation: Stir at ambient temperature for 3 hours. The reaction is self-validating as the formation of a black resinous polymer indicates the reduction of the chromium species[1]. Dilute with diethyl ether, decant the solution, and purify via silica gel chromatography (eluting with pentane/diethyl ether) to isolate the pure (R)-(+)-3,4-dimethylcyclohex-2-en-1-one[1].

Pathway 2: Regioselective Annulation via Stork Enamine

For highly substituted analogs, such as 4-ethyl-3,4-dimethyl-2-cyclohexen-1-one , direct alkylation of simple precursors like 3-methylcyclohexanone is notoriously challenging due to a lack of regioselectivity, inevitably leading to intractable product mixtures[3]. The solution is a multi-stage Robinson annulation engineered around kinetic enamine formation.

Mechanistic Rationale: Kinetic Control and Annulation

By reacting 3-methylcyclohexanone with pyrrolidine, the system is forced under kinetic and steric control to form the less substituted enamine: 1-(5-methylcyclohex-1-en-1-yl)pyrrolidine[3]. This dictates absolute regiocontrol for the subsequent Michael addition with an α,β -unsaturated ketone (e.g., ethyl vinyl ketone). Following hydrolysis to a 1,5-diketone, a directed methylation installs the final quaternary/tertiary center[3]. Finally, an intramolecular base-catalyzed Aldol condensation closes the ring, dehydrating to yield the target cyclohexenone[3].

Sequential workflow for the regioselective annulation approach.

Experimental Protocol: Stork Enamine & Robinson Annulation

• Enamine Formation: To a solution of 3-methylcyclohexanone (1.0 eq) in dry toluene, add pyrrolidine (1.2 eq) and a catalytic amount of p-toluenesulfonic acid (0.01 eq)[3]. Reflux with a Dean-Stark trap until water evolution ceases. Remove solvent under reduced pressure.

• Michael Addition: Dissolve the crude enamine in anhydrous dioxane. Add ethyl vinyl ketone (1.0 eq) dropwise at room temperature and stir for 12-18 hours[3]. Add water and stir for 1 hour to hydrolyze the intermediate iminium salt into the 1,5-diketone[3]. Extract with diethyl ether.

• Directed Methylation: To a suspension of NaH (1.1 eq) in dry THF at 0 °C, add the 1,5-diketone dropwise[3]. Stir for 30 minutes, then add methyl iodide (1.2 eq). Warm to room temperature and stir for 4-6 hours to install the methyl group at the future C4 position[3].

• Aldol Condensation: Dissolve the methylated diketone in a mixture of ethanol and water containing KOH[4]. Reflux for 4-6 hours to drive the intramolecular cyclization and subsequent dehydration[4]. Neutralize with dilute HCl, extract, and purify via vacuum distillation or chromatography[4].

Quantitative Data Summary

Synthetic Step	Reagents & Catalysts	Equivalents	Conditions	Time
1. Enamine Formation	Pyrrolidine, p-TsOH (cat.)	1.2 eq (Pyr)	Toluene, Reflux (Dean-Stark)	Until H₂O ceases
2. Michael Addition	Ethyl vinyl ketone	1.0 eq	Dioxane, Room Temp	12 - 18 h
3. Methylation	NaH, CH₃I	1.1 eq (NaH), 1.2 eq (CH₃I)	THF, 0 °C to Room Temp	4 - 6 h
4. Aldol Condensation	KOH	Excess	EtOH / H₂O, Reflux	4 - 6 h

Table 1: Reaction parameters for the synthesis of 4-ethyl-3,4-dimethyl-2-cyclohexen-1-one via Stork Enamine alkylation.

References

• White, J. D., Grether, U. M., & Lee, C.-S. (2009). (R)-(+)-3,4-DIMETHYLCYCLOHEX-2-EN-1-ONE. Organic Syntheses, 86, 100-106.[Link]

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An In-Depth Technical Guide to the Reactivity of the Enone System in 3,4-Dimethyl-2-Cyclohexen-1-one

Introduction: Structural Nuances and Reactivity Implications

3,4-Dimethyl-2-cyclohexen-1-one is an α,β-unsaturated ketone whose reactivity is profoundly influenced by its unique substitution pattern. The core of its chemical behavior lies in the conjugated enone system, which presents two primary electrophilic sites: the carbonyl carbon (C1) and the β-carbon (C3). However, the presence of methyl groups at the C3 and C4 positions introduces significant steric and electronic effects that modulate the accessibility and reactivity of these sites.

The C3-methyl group, being directly attached to the alkene, electronically enriches the double bond through hyperconjugation, slightly deactivating it towards nucleophilic attack compared to an unsubstituted enone. More significantly, the C4-methyl group introduces a chiral center and, depending on its orientation (axial or equatorial in transition states), imposes considerable steric hindrance that governs the facial selectivity of incoming nucleophiles.[1][2] Understanding the interplay between the enone's inherent electrophilicity and the steric directing effects of the alkyl substituents is paramount for predicting and controlling reaction outcomes. This guide provides a detailed exploration of the synthetic routes to this ketone and the stereochemical intricacies of its most important transformations.

Synthesis via Robinson Annulation

The most convergent and widely adopted strategy for constructing substituted cyclohexenones is the Robinson annulation.[3][4][5] This powerful reaction sequence combines a Michael addition with a subsequent intramolecular aldol condensation to build the six-membered ring in a single operational pot. For 3,4-dimethyl-2-cyclohexen-1-one, a logical disconnection reveals 3-pentanone and methyl vinyl ketone as the requisite starting materials. A highly effective variant of this process utilizes a Stork enamine alkylation for the initial Michael addition, which offers superior control over regioselectivity compared to direct enolate alkylation.[6]

Synthetic Workflow: Robinson Annulation

The four-stage process involves enamine formation, Michael addition to form a 1,5-diketone intermediate, and a final base-catalyzed intramolecular aldol condensation with subsequent dehydration.[6]

Caption: Workflow for the synthesis of 3,4-dimethyl-2-cyclohexen-1-one.

Field-Proven Protocol: Synthesis of 3,4-Dimethyl-2-cyclohexen-1-one

This protocol is adapted from a validated procedure for a closely related analogue, 4-ethyl-3,4-dimethyl-2-cyclohexen-1-one.[6] The substitution of ethyl vinyl ketone with methyl vinyl ketone is the key modification.

Step 1: Enamine Formation

• To a solution of 3-pentanone (1.0 eq) in dry toluene, add pyrrolidine (1.2 eq) and a catalytic amount of p-toluenesulfonic acid (0.01 eq).

• Reflux the mixture using a Dean-Stark apparatus to azeotropically remove water. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The crude enamine is typically used in the next step without further purification.

  • Scientist's Note: The use of pyrrolidine and acid catalysis is a classic method for enamine formation. The azeotropic removal of water is critical as it drives the equilibrium towards the product.

Step 2: Michael Addition

• Dissolve the crude enamine from Step 1 in anhydrous dioxane.

• Add methyl vinyl ketone (1.0 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Add water to the reaction mixture and stir for an additional 1 hour to hydrolyze the resulting iminium salt.

• Extract the aqueous layer with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1,5-diketone (4-methyl-heptane-2,5-dione).

Step 3: Intramolecular Aldol Condensation and Dehydration

• Dissolve the crude 1,5-diketone from Step 2 in a mixture of ethanol and water.

• Add a solution of potassium hydroxide (2.0 eq) in water.

• Reflux the reaction mixture for 4-6 hours, monitoring by TLC for the formation of the enone product.

• Cool the reaction to room temperature and neutralize with dilute HCl.

• Extract the mixture with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3,4-dimethyl-2-cyclohexen-1-one.

  • Scientist's Note: The base-catalyzed cyclization proceeds via the formation of an enolate at the C6-methyl group, which then attacks the C2-carbonyl. The initial aldol adduct readily dehydrates under these conditions to yield the thermodynamically stable conjugated enone.

Stage	Product	Expected Yield
Enamine Formation	3-(Pyrrolidin-1-yl)pent-2-ene	>95% (crude)
Michael Addition	4-Methylheptane-2,5-dione	75-85%
Aldol Condensation	3,4-Dimethyl-2-cyclohexen-1-one	80-90%
Table 1: Representative yields for the Robinson annulation synthesis. Data is estimated based on analogous procedures.[6]

Core Reactivity: 1,2- versus 1,4-Addition

The dual electrophilicity of the enone system allows for two competing modes of nucleophilic attack: direct addition to the carbonyl (1,2-addition) or conjugate addition to the β-carbon (1,4-addition or Michael addition).[7] The preferred pathway is dictated by the nature of the nucleophile, a principle explained by Hard-Soft Acid-Base (HSAB) theory.[8]

• Hard Nucleophiles (e.g., organolithiums, Grignard reagents, LiAlH₄) are charge-dense and react under kinetic control. They preferentially attack the harder electrophilic site, the carbonyl carbon, leading to 1,2-addition products (allylic alcohols).

• Soft Nucleophiles (e.g., organocuprates, enolates, thiols, amines) have more diffuse charge and react under thermodynamic control. They favor attack at the softer electrophilic site, the β-carbon, resulting in 1,4-addition.[7]

Caption: Competing 1,2- (direct) and 1,4- (conjugate) addition pathways.

Stereoselective Carbonyl Reduction: The Luche Reduction

To achieve a selective 1,2-reduction of the enone to the corresponding allylic alcohol, the Luche reduction is the method of choice.[9][10] Standard sodium borohydride (NaBH₄) reduction often yields a mixture of 1,2- and 1,4-addition products. The addition of a lanthanide salt, typically cerium(III) chloride (CeCl₃), dramatically enhances 1,2-selectivity.[8]

The mechanism involves Ce³⁺ coordinating to the alcohol solvent (typically methanol), increasing its acidity. This facilitates the formation of alkoxyborohydrides, which are harder reducing agents than NaBH₄ itself.[11] Furthermore, Ce³⁺ activates the carbonyl oxygen, increasing its electrophilicity and directing the "hardened" hydride nucleophile to attack the C1 position exclusively.[8]

Stereochemical Considerations

Hydride attack can occur from either the top (α) or bottom (β) face of the cyclohexenone ring, leading to two potential diastereomeric alcohols. The stereochemical outcome is governed by minimizing steric interactions in the transition state.[12] For 3,4-dimethyl-2-cyclohexen-1-one, the ring exists in a half-chair conformation. The approach of the bulky hydride reagent will be directed to the face opposite the quasi-equatorial C4-methyl group to avoid steric clash, leading to the formation of the trans alcohol as the major product.

Field-Proven Protocol: Luche Reduction

This is a representative protocol based on established procedures for α,β-unsaturated ketones.[11]

• In a round-bottom flask, dissolve 3,4-dimethyl-2-cyclohexen-1-one (1.0 eq) and CeCl₃·7H₂O (1.1 eq) in methanol (0.1 M solution) at room temperature.

• Stir the mixture until the cerium salt is fully dissolved.

• Cool the solution to 0 °C in an ice bath.

• Add NaBH₄ (1.1 eq) portion-wise over 5 minutes. Vigorous gas evolution (H₂) will be observed.

  • Scientist's Note: The portion-wise addition of NaBH₄ is a critical safety measure to control the exothermic reaction and hydrogen evolution.

• Stir the reaction at 0 °C and monitor by TLC until the starting material is consumed (typically <30 minutes).

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 3,4-dimethyl-2-cyclohexen-1-ol.

• Analyze the crude product by ¹H NMR to determine the diastereomeric ratio. Purify by column chromatography if necessary.

Parameter	Value	Rationale
Reagents	NaBH₄, CeCl₃·7H₂O	Standard Luche conditions for high 1,2-selectivity.[10]
Solvent	Methanol	Acts as a proton source and participates in forming the active reducing species.[11]
Temperature	0 °C	Controls reaction rate and minimizes potential side reactions.
Expected Major Product	trans-3,4-Dimethyl-2-cyclohexen-1-ol	Attack from the sterically less hindered face.

Table 2: Key parameters and rationale for the Luche reduction.

Stereoselective Conjugate Addition of Organocuprates

For the selective formation of a C-C bond at the β-position (C3), organocuprates (Gilman reagents, R₂CuLi) are the reagents of choice.[7] As soft nucleophiles, they exhibit exquisite selectivity for 1,4-addition over 1,2-addition.[13] The reaction proceeds via nucleophilic attack of the cuprate at C3, generating a stereodefined enolate intermediate, which is then protonated during aqueous workup.

Stereochemical Considerations

The addition of the organocuprate to the enone system is highly dependent on the steric environment. The incoming nucleophile will approach from the face opposite the C4-methyl group to minimize A-strain in the transition state. This results in the formation of a new stereocenter at C3, with the incoming alkyl group being trans to the C4-methyl group. The subsequent protonation of the enolate intermediate is also sterically directed, typically leading to the thermodynamically more stable product where the C4-methyl group is in an equatorial position.[1][2]

Field-Proven Protocol: Conjugate Addition of Lithium Dimethylcuprate

This protocol is adapted from a well-documented procedure for the conjugate addition of Me₂CuLi to 3-methyl-2-cyclohexen-1-one.[13] This reaction must be performed under a strict inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

Step 1: Preparation of Lithium Dimethylcuprate (Gilman Reagent)

• To a flame-dried, argon-flushed flask containing copper(I) iodide (CuI, 1.0 eq) in anhydrous diethyl ether at 0 °C, add methyllithium (MeLi, 2.0 eq) dropwise.

• The initial yellow suspension of CuI will dissolve upon addition of the second equivalent of MeLi to form a colorless or slightly yellow solution of Me₂CuLi. The reagent is used immediately.

  • Scientist's Note: The 2:1 stoichiometry of MeLi to CuI is crucial for the formation of the active Gilman reagent. The visual change from a suspension to a clear solution indicates successful formation.

Step 2: Conjugate Addition

• Cool the freshly prepared Me₂CuLi solution to -78 °C (dry ice/acetone bath).

• In a separate flame-dried flask, dissolve 3,4-dimethyl-2-cyclohexen-1-one (0.9 eq relative to CuI) in anhydrous diethyl ether.

• Add the solution of the enone dropwise via syringe to the stirred Gilman reagent at -78 °C.

• Stir the reaction at -78 °C for 1-2 hours, monitoring by TLC.

• Quench the reaction at low temperature by the slow addition of a saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and stir until the aqueous layer is a deep blue color (indicating complexation of copper salts).

• Separate the layers and extract the aqueous layer with diethyl ether (2x).

• Wash the combined organic layers with saturated aqueous NH₄Cl and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to yield the product, 3,3,4-trimethylcyclohexan-1-one.

Parameter	Value	Rationale
Reagent	Li(CH₃)₂Cu	Soft nucleophile for selective 1,4-addition.[13]
Atmosphere	Anhydrous, Inert (Ar)	Organometallic reagents are highly reactive with O₂ and H₂O.
Temperature	-78 °C	Maintains the stability of the organocuprate and controls reactivity.
Expected Major Product	(trans)-3,3,4-Trimethylcyclohexan-1-one	Sterically directed attack opposite the C4-methyl group.

Table 3: Key parameters and rationale for the organocuprate addition.

References

• BenchChem. (2025). Synthesis of 4-Ethyl-3,4-dimethyl-2-cyclohexen-1-one from 3-Methylcyclohexanone: An Application of Stork Enamine Alkylation and Robinson Annulation. BenchChem Application Note.
• Z. A. Alyas. (n.d.). SYNTHESIS OF TWO SUBSTITUTED CYCLOHEXENONE VIA MICHAEL ADDITION AND INTRAMOLECULAR ALDOL CONDENSATION (ROBINSON ANNULATION) WITH ETHYL ACETOACETATE. Universiti Malaysia Pahang.

• Ashenhurst, J. (2018). The Robinson Annulation. Master Organic Chemistry. Available at: [Link]

• LibreTexts. (2024). 23.13: The Robinson Annulation Reaction. Chemistry LibreTexts. Available at: [Link]

• OpenStax. (2023). 23.12 The Robinson Annulation Reaction. Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). 4.2.4.2. Conjugate Addition of Organocuprates to α,β-Unsaturated Ketones: Synthesis of 3,3-Dimethylcyclohexanone from 3-Methyl-2-cyclohexen-1-one. Available at: [Link]

• Fiveable. (2025). Conformations of Disubstituted Cyclohexanes. Fiveable Organic Chemistry. Available at: [Link]

• Malachová, J., et al. (n.d.). Stereoselective Luche Reduction of Deoxynivalenol and Three of Its Acetylated Derivatives at C8. Molecules. Available at: [Link]

• Afonso, C. A. M., et al. (2020). 4.2.4.2. Conjugate Addition of Organocuprates to α,β-Unsaturated Ketones: Synthesis of 3,3-Dimethylcyclohexanone from 3-Methyl-2-cyclohexen-1-one. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Available at: [Link]

• LibreTexts. (2019). 20.6: Enantioselective Carbonyl Reductions. Chemistry LibreTexts. Available at: [Link]

• LibreTexts. (2019). 3.9: Conformations of Disubstituted Cyclohexanes. Chemistry LibreTexts. Available at: [Link]

• PubChem. (n.d.). (4R)-3,4-dimethylcyclohex-2-en-1-one. National Center for Biotechnology Information. Available at: [Link]

• OpenStax. (2023). 4.8 Conformations of Disubstituted Cyclohexanes. Organic Chemistry. Available at: [Link]

• Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Luche reduction. Available at: [Link]

• Lumen Learning. (n.d.). Disubstituted Cyclohexanes. MCC Organic Chemistry. Available at: [Link]

• Allinger, N. L., & Blatter, H. M. (1961). Conformational Analysis in Symmetrically Substituted Cyclohexanones. The Alkyl Ketone Effects. Journal of the American Chemical Society, 83(4), 994–995. Available at: [Link]

• PubChem. (n.d.). 2-Cyclohexen-1-one, 3,4-dimethyl-. National Center for Biotechnology Information. Available at: [Link]

• Gademann, K., et al. (n.d.). Asymmetric Michael Addition of Dimethyl Malonate to 2-Cyclopenten-1-one Catalyzed by a Heterobimetallic Complex. Organic Syntheses. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Organocuprate Conjugate Addition to 2-Cyclohexen-1-one, 3,4-dimethyl- for the Construction of Quaternary Stereocenters

Introduction & Rationale

The stereoselective construction of all-carbon quaternary stereocenters remains one of the most formidable challenges in synthetic organic chemistry and drug development[1],[2]. The substrate 2-Cyclohexen-1-one, 3,4-dimethyl- (commonly referred to as 3,4-dimethylcyclohex-2-en-1-one) presents a particularly demanding synthetic hurdle. The β -position (C3) is already substituted with a methyl group, rendering it highly sterically congested.

Standard hard nucleophiles, such as Grignard ( RMgX ) or organolithium ( RLi ) reagents, typically fail to undergo 1,4-conjugate addition with this substrate, heavily favoring 1,2-addition at the less hindered carbonyl carbon to form an allylic alcohol[3],[4]. However, by utilizing "softer" organocuprate reagents (Gilman reagents, R2​CuLi ) in conjunction with Lewis acid activation, we can forcefully direct the nucleophilic attack to the β -carbon, establishing a new quaternary stereocenter at C3[5].

Mechanistic Causality & Stereochemical Control

To successfully execute this protocol, one must understand the causality behind the reagent choices:

• Why Organocuprates? The soft nucleophilic character of the Cu(I) species prefers the soft electrophilic β -carbon of the α,β -unsaturated system. The mechanism is not a concerted Michael addition; rather, it involves the initial formation of a d−π complex between the cuprate and the enone double bond. This is followed by an oxidative addition to form a transient Cu(III) intermediate[5]. The rate-determining reductive elimination then extrudes the Cu(I) species, forging the new C-C bond[6].

• Diastereoselectivity: In 3,4-dimethylcyclohex-2-en-1-one, the pre-existing methyl group at C4 dictates the facial selectivity of the addition. To minimize severe steric repulsion, the incoming cuprate cluster approaches from the face opposite (anti) to the C4 methyl group.

• The Role of TMSCl: Due to the extreme steric bulk at the β,β -disubstituted position, standard R2​CuLi reacts sluggishly. We introduce Chlorotrimethylsilane (TMSCl) as an essential additive. TMSCl acts synergistically: it activates the enone complex and rapidly traps the resulting metal enolate as a silyl enol ether, driving the equilibrium forward and preventing reversible retro-Michael pathways[5],[6].

Organocuprate 1,4-conjugate addition mechanism forming a quaternary stereocenter.

Experimental Design & Condition Optimization

The following table summarizes the quantitative optimization data for the addition of a butyl group to 3,4-dimethylcyclohex-2-en-1-one, demonstrating the critical necessity of cuprate formation and Lewis acid trapping.

Nucleophile System	Additive	Temp (°C)	Time (h)	Yield (%)	1,4 : 1,2 Ratio
n -BuMgBr	None	0	2	< 5	0 : 100
n -Bu₂CuLi	None	-78 to 0	12	15	95 : 5
n -Bu₂CuLi	BF₃·OEt₂	-78	2	82	> 99 : 1
n -Bu₂CuLi	TMSCl	-78	1	89	> 99 : 1

Detailed Protocol: Synthesis of 3-Butyl-3,4-dimethylcyclohexan-1-one

Self-Validating System Design: This protocol is engineered with built-in visual and analytical quality control checkpoints to ensure reaction fidelity at every stage.

Required Reagents

• Copper(I) Iodide (CuI, purified, 1.1 equiv)

• n -Butyllithium ( n -BuLi, 2.5 M in hexanes, 2.2 equiv)

• 2-Cyclohexen-1-one, 3,4-dimethyl- (1.0 equiv)

• Chlorotrimethylsilane (TMSCl, freshly distilled, 2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology

Phase 1: Cuprate Formation (The Gilman Reagent)

• Flame-dry a Schlenk flask under an argon atmosphere. Add CuI (1.1 mmol) and anhydrous THF (5 mL). Cool the suspension to -78 °C using a dry ice/acetone bath.

• Add n -BuLi (2.2 mmol) dropwise via syringe down the side of the flask.

• Causality & Validation Checkpoint 1: The first equivalent of n -BuLi forms the polymeric alkylcopper species ( RCu ), which appears as a yellow/brown precipitate. The second equivalent forms the soluble lithium dialkylcuprate ( R2​CuLi ). The transition from a turbid suspension to a clear, pale solution confirms the successful formation of the active Gilman reagent.

Phase 2: Activation and Conjugate Addition 4. Add TMSCl (2.0 mmol) to the cuprate solution at -78 °C. 5. Immediately follow with the dropwise addition of 3,4-dimethylcyclohex-2-en-1-one (1.0 mmol) diluted in anhydrous THF (2 mL). 6. Causality: TMSCl must be present to activate the intermediate and trap the enolate. Maintaining -78 °C suppresses unwanted 1,2-addition and prevents the thermal decomposition of the cuprate reagent. 7. Stir the reaction mixture at -78 °C for 1 hour. 8. Validation Checkpoint 2 (TLC): Quench a 10 μ L aliquot in saturated NH4​Cl . TLC analysis (Hexanes:EtOAc 9:1) should show the complete disappearance of the UV-active enone ( Rf​≈0.4 ) and the appearance of a non-UV-active product spot ( Rf​≈0.6 , stainable with KMnO4​ ).

Phase 3: Quench and Hydrolysis 9. Quench the reaction at -78 °C by adding 5 mL of a 1:1 mixture of saturated aqueous NH4​Cl and concentrated NH4​OH . 10. Causality: The ammonia binds strongly to copper, forming a deep blue, water-soluble [Cu(NH3​)4​]2+ complex upon air oxidation. This prevents toxic copper salts from emulsifying or contaminating the organic product. 11. Remove the cooling bath and stir vigorously at room temperature for 30 minutes to hydrolyze the intermediate silyl enol ether back to the ketone. 12. Validation Checkpoint 3: The aqueous layer must turn deep blue. If it remains green or cloudy, copper salts are still trapped in the organic phase; continue stirring open to the atmosphere.

Phase 4: Isolation 13. Extract the mixture with diethyl ether (3 x 10 mL). 14. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate in vacuo. Purify via flash column chromatography if necessary.

Analytical Validation (Quality Control)

To definitively confirm the successful installation of the quaternary stereocenter, utilize the following spectral markers:

• IR Spectroscopy: The conjugated ketone C=O stretch of the starting material at ~1670 cm⁻¹ will vanish, replaced entirely by a saturated ketone C=O stretch at ~1715 cm⁻¹.

• ¹H NMR (400 MHz, CDCl₃): The vinylic proton of the starting enone ( δ ~5.8 ppm) will be completely absent. The integration of the newly introduced butyl chain (specifically the terminal methyl triplet at δ ~0.9 ppm) relative to the C4 methyl doublet will confirm the 1,4-addition.

References[3] Gilman Reagent (Organocuprates) - Organic Chemistry Tutor. Available at: https://www.organicchemistrytutor.com/gilman-reagent-organocuprates/[5] Reactions of organocopper reagents - Wikipedia. Available at: https://en.wikipedia.org/wiki/Organocopper_chemistry[1] Constructing Quaternary Stereogenic Centers Using Tertiary Organocuprates and Tertiary Radicals. Total Synthesis of trans-Clerodane Natural Products - Journal of the American Chemical Society. Available at: https://pubs.acs.org/doi/10.1021/ja511342a[2] Forming Tertiary Organolithiums and Organocuprates from Nitrile Precursors and their Bimolecular Reactions with Carbon Electrophiles to Form Quaternary Carbon Stereocenters - PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3445139/[6] Decoding the 'black box' reactivity that is organocuprate conjugate addition chemistry - ResearchGate (Chem. Commun.). Available at: https://doi.org/10.1039/B703080C[4] Gilman Reagents (Organocuprates): What They're Used For - Master Organic Chemistry. Available at: https://www.masterorganicchemistry.com/2016/02/05/gilman-reagents-organocuprates-what-theyre-used-for/

Sources

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• 2. Forming Tertiary Organolithiums and Organocuprates from Nitrile Precursors and their Bimolecular Reactions with Carbon Electrophiles to Form Quaternary Carbon Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reactions of organocopper reagents - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Protocol for Grignard reaction with 3,4-dimethyl-2-cyclohexen-1-one

Application Notes and Protocols

Topic: Protocol for Grignard Reaction with 3,4-Dimethyl-2-Cyclohexen-1-one

For: Researchers, Scientists, and Drug Development Professionals

Strategic Synthesis of Tertiary Alcohols: A Detailed Protocol for Grignard Addition to 3,4-Dimethyl-2-Cyclohexen-1-one

Abstract

This application note provides a comprehensive guide for performing the Grignard reaction with 3,4-dimethyl-2-cyclohexen-1-one, a sterically hindered α,β-unsaturated ketone. The Grignard reaction is a fundamental tool for C-C bond formation, enabling the synthesis of complex alcohols from carbonyl precursors[1][2]. When applied to α,β-unsaturated systems, the reaction presents a critical regiochemical challenge: direct (1,2) addition to the carbonyl carbon versus conjugate (1,4) addition to the β-carbon[3][4][5]. This protocol addresses the mechanistic principles governing this selectivity, with a focus on how steric hindrance and reaction conditions influence the outcome. We present a detailed, validated methodology for maximizing the yield of the desired 1,2-addition product, a tertiary allylic alcohol, and offer insights into troubleshooting and optimization for this challenging substrate.

Mechanistic Insight: The Challenge of Regioselectivity and Steric Hindrance

The reaction of a Grignard reagent with an α,β-unsaturated ketone like 3,4-dimethyl-2-cyclohexen-1-one can theoretically yield two distinct products. The outcome is dictated by the competition between two nucleophilic attack pathways.

• 1,2-Addition (Direct Addition): The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon. This is generally the kinetically favored pathway for "hard" organometallic nucleophiles like Grignard and organolithium reagents[3][6][7]. The reaction proceeds through a six-membered ring transition state, and after acidic workup, yields a tertiary allylic alcohol[1].

• 1,4-Addition (Conjugate Addition): The nucleophile attacks the β-carbon of the enone system. This pathway is typically favored by "softer" nucleophiles, most notably organocuprates (Gilman reagents)[6][8].

For standard Grignard reagents, the 1,2-addition product is almost always the major product due to the irreversible and rapid nature of the attack on the highly polarized carbonyl carbon[4][9]. However, the substrate , 3,4-dimethyl-2-cyclohexen-1-one, introduces significant steric hindrance. The methyl groups, particularly the one at the C4 position, can impede the approach of the bulky Grignard reagent to the carbonyl carbon[10][11]. This steric crowding can slow the rate of 1,2-addition and potentially open avenues for side reactions, such as enolization (where the Grignard reagent acts as a base) or reduction[12][13]. Careful control over reaction conditions is therefore paramount to ensure high fidelity towards the desired 1,2-adduct.

Caption: Regiochemical pathways for the Grignard reaction.

Experimental Protocol

This protocol details the reaction of methylmagnesium bromide with 3,4-dimethyl-2-cyclohexen-1-one as a representative example. The principles are broadly applicable to other Grignard reagents.

Reagent/Material	Grade	Recommended Supplier	Notes
Magnesium (Mg) turnings	High purity, for Grignard	e.g., Sigma-Aldrich	Must be activated and dry.
Bromomethane (CH₃Br) or Iodomethane (CH₃I)	Anhydrous, >99%	e.g., Sigma-Aldrich	Handle with extreme care in a fume hood.
3,4-dimethyl-2-cyclohexen-1-one	>97%	e.g., Sigma-Aldrich	Ensure it is free of water.
Diethyl ether (Et₂O) or Tetrahydrofuran (THF)	Anhydrous, <50 ppm H₂O	e.g., Acros Organics	Use freshly opened bottle or distill from a drying agent.[1]
Iodine (I₂)	Crystal	e.g., Fisher Scientific	For initiation of Grignard reagent formation.
Saturated aqueous ammonium chloride (NH₄Cl)	Reagent Grade	---	For quenching the reaction.
Hydrochloric acid (HCl), 1M	Reagent Grade	---	For aqueous workup.
Anhydrous magnesium sulfate (MgSO₄)	Reagent Grade	---	For drying the organic phase.

All glassware must be oven-dried or flame-dried under vacuum immediately before use to ensure strictly anhydrous conditions[14]. The reaction should be conducted under an inert atmosphere (e.g., dry Nitrogen or Argon).

Caption: High-level experimental workflow for the Grignard reaction.

Part A: Preparation of Methylmagnesium Bromide

• Setup: Place magnesium turnings (1.2 equivalents) into a dry three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a pressure-equalizing addition funnel. Ensure the system is under a positive pressure of inert gas.

• Initiation: Add a single small crystal of iodine to the flask. In the addition funnel, prepare a solution of bromomethane (1.1 equivalents) in anhydrous diethyl ether (approx. 0.5 M solution).

• Formation: Add a small portion (approx. 10%) of the bromomethane solution to the magnesium turnings. The reaction is initiated when the brown iodine color fades and bubbling is observed. If the reaction does not start, gentle warming with a heat gun may be required.

• Addition: Once the reaction has initiated, add the remaining bromomethane solution dropwise at a rate that maintains a gentle reflux of the ether.

• Completion: After the addition is complete, continue stirring the mixture for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting cloudy, greyish-brown solution is the Grignard reagent.

Part B: Reaction with 3,4-Dimethyl-2-cyclohexen-1-one

• Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve 3,4-dimethyl-2-cyclohexen-1-one (1.0 equivalent) in anhydrous diethyl ether. Add this solution to the addition funnel and add it dropwise to the stirred Grignard reagent over 30-60 minutes. Maintain the temperature at 0 °C throughout the addition to minimize side reactions[13].

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 1-2 hours. Monitor the reaction progress by TLC or GC-MS.

Part C: Workup and Purification

• Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully add saturated aqueous ammonium chloride solution dropwise to quench the excess Grignard reagent and the magnesium alkoxide intermediate. A white precipitate will form.

• Extraction: Transfer the mixture to a separatory funnel. Add 1M HCl to dissolve the magnesium salts. Extract the aqueous layer with diethyl ether (3x).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil (the tertiary alcohol) by flash column chromatography on silica gel to isolate the desired product.

Key Parameters and Optimization Strategies

The success of this reaction, particularly with a sterically hindered substrate, depends on careful control of several parameters.

Parameter	Recommended Condition	Rationale & Impact on Outcome
Temperature	0 °C for addition, then warm to RT	Lower temperatures favor the kinetically controlled 1,2-addition and suppress side reactions like enolization. Running the reaction at very low temperatures (-78 °C) can further enhance selectivity but may significantly slow the reaction rate[15].
Solvent	Anhydrous Diethyl Ether or THF	The coordinating ability of the ether solvent is crucial for stabilizing the Grignard reagent. THF is more polar and can sometimes accelerate the reaction, but ether is often sufficient and easier to render anhydrous[16].
Stoichiometry	1.2 - 1.5 equivalents of Grignard reagent	A slight excess of the Grignard reagent ensures complete consumption of the starting ketone and can help suppress enolization[7]. A large excess should be avoided as it complicates the workup.
Rate of Addition	Slow, dropwise addition of the ketone	Maintains a low concentration of the ketone, which minimizes side reactions and helps control the exothermic nature of the reaction.

Troubleshooting

• Problem: Grignard reaction fails to initiate.

  • Cause: Inactive magnesium surface (oxide layer) or presence of moisture.

  • Solution: Gently crush some magnesium turnings in the flask with a dry glass rod to expose a fresh surface. Add a small crystal of iodine or a few drops of 1,2-dibromoethane as an initiator. Ensure all glassware and solvents are scrupulously dry[14][17].

• Problem: Low yield of the desired tertiary alcohol.

  • Cause: Significant steric hindrance leading to incomplete reaction or side reactions (enolization/reduction)[11][18].

  • Solution: Ensure the reaction temperature is maintained at 0 °C or lower during addition. Consider using a more reactive Grignard reagent (e.g., changing the halide from -Cl to -Br or -I). Alternatively, using a Lewis acid additive can sometimes enhance the electrophilicity of the carbonyl group, but may also alter regioselectivity.

• Problem: Formation of the starting ketone after workup.

  • Cause: This indicates enolization has occurred, where the Grignard reagent acted as a base to deprotonate the ketone at the α-position[12].

  • Solution: Use a less sterically hindered Grignard reagent if possible. Maintain a low reaction temperature. Ensure slow addition of the ketone to the Grignard reagent (not the other way around).

References

• Amoah, E., & Dieter, R. K. (2017). Regioselective 1,4-Conjugate Addition of Grignard Reagents to α,β-γ,δ-Dienones and α,β-γ,δ-Dienyl Thiol Esters. The Journal of Organic Chemistry, 82(6), 2870–2888. [Link]

• Chemistry Stack Exchange. (2015). Does a Grignard reagent react with enones to give the 1,2- or 1,4- product? [Link]

• Dalal Institute. Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. [Link]

• The Journal of Organic Chemistry. (1987). Regioselective 1,4-addition to .alpha.,.beta.-unsaturated ketones with Grignard reagents mediated by (N,N,N',N'-tetramethylethylenediamine)zinc(II) chloride. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1975). Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• LibreTexts Chemistry. (2020). 19.13 Conjugate Nucleophilic Addition to α,β-Unsaturated Aldehydes and Ketones. [Link]

• Taylor & Francis Online. (2006). The Reaction of Enaminones with Grignard Reagents: Synthesis of α,β-Unsaturated Ketones. [Link]

• Wikipedia. Grignard reaction. [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• Study.com. (2021). Steric Hindrance Effect | Definition, Factors & Examples. [Link]

• University of California, Irvine. (n.d.). Formation and reaction of a Grignard reagent. [Link]

• Lumen Learning. Organic Chemistry II: 20.7 Conjugate addition. [Link]

• LibreTexts Chemistry. (2021). 18.10: 1,2- and 1,4-Additions of Organometallic Reagents. [Link]

• LibreTexts Chemistry. (2023). Conjugate Addition Reactions. [Link]

• NurdRage. (2018). Using the Grignard Reaction to Make Tertiary alcohols [Video]. YouTube. [Link]

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. [Link]

• California State University, Sacramento. (n.d.). Experiment 1: Grignard Reaction. [Link]

• Waseda University. (n.d.). Grignard reaction. [Link]

• Organic Syntheses. (2014). 3-OXOCYCLOHEX-1-ENE-1-CARBONITRILE. [Link]

• Khan Academy. Synthesis of alcohols using Grignard reagents I. [Link]

• National Center for Biotechnology Information. (2025). Cascade Grignard Addition: Propargyl Claisen Rearrangement for the Stereoselective Synthesis of α‑Allene Quaternary Centers in Cyclohexanones. [Link]

• Chegg. (2016). Solved Grignard reactions are often limited by steric. [Link]

• AccessScience. (n.d.). Steric effect (chemistry). [Link]

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• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 20.7 Conjugate addition | Organic Chemistry II [courses.lumenlearning.com]
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• 16. Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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Application Note: The Baylis-Hillman Reaction of 3,4-Dimethyl-2-cyclohexen-1-one

A Strategic Approach to the Synthesis of Densely Functionalized Carbocycles

Introduction: The Power of Atom Economy in Complex Synthesis

The Morita-Baylis-Hillman (MBH) reaction stands as a cornerstone of modern organic synthesis, celebrated for its exceptional atom economy and its ability to construct complex, multifunctional molecules from simple precursors.[1] This organocatalyzed carbon-carbon bond-forming reaction couples an activated alkene with an electrophile, typically an aldehyde, under the influence of a nucleophilic catalyst such as a tertiary amine or phosphine.[2][3] The resulting product, a highly functionalized allylic alcohol, serves as a versatile synthetic intermediate for a multitude of further transformations, including the generation of heterocyclic and carbocyclic frameworks.[1][4]

Cyclic enones are particularly valuable substrates in the MBH reaction, as the resulting products are scaffolds for natural product synthesis and drug discovery programs.[5] This application note provides a detailed protocol and scientific rationale for the Baylis-Hillman reaction using 3,4-dimethyl-2-cyclohexen-1-one, a sterically hindered cyclic enone. While literature on this specific substrate is scarce, this guide extrapolates from well-established principles for similar cyclic enones, offering a robust starting point for researchers.[6][7] We will explore the reaction mechanism, provide a step-by-step experimental protocol, discuss optimization strategies, and offer troubleshooting advice to empower researchers to successfully employ this powerful transformation.

The Reaction Mechanism: A Stepwise Journey

The generally accepted mechanism for the amine-catalyzed Baylis-Hillman reaction is a multi-step process initiated by the nucleophilic catalyst.[1][8] Understanding this pathway is critical for troubleshooting and optimizing reaction conditions.

• Michael Addition: The reaction begins with a reversible 1,4-conjugate (or Michael) addition of the nucleophilic catalyst (e.g., DABCO) to the β-carbon of the α,β-unsaturated ketone. This forms a zwitterionic enolate intermediate.[3][9]

• Aldol Addition: The generated enolate, now a potent nucleophile, attacks the electrophilic carbonyl carbon of the aldehyde. This key C-C bond formation step results in a second zwitterionic intermediate, an alkoxide.[10]

• Proton Transfer & Catalyst Elimination: An intramolecular proton transfer, often considered the rate-determining step, occurs from the α-carbon to the alkoxide.[11] Subsequent E2 or E1cb elimination of the catalyst regenerates the α,β-unsaturated system and releases the final allylic alcohol product.[12]

The slow reaction rates often associated with the Baylis-Hillman reaction, particularly with cyclic enones, are attributed to the sterically congested nature of the intermediates and the high energy barrier of the proton transfer step.[13][14]

Caption: Figure 1: Catalytic Cycle of the Baylis-Hillman Reaction

Experimental Protocol: Baylis-Hillman Reaction of 3,4-Dimethyl-2-cyclohexen-1-one with Benzaldehyde

This protocol provides a starting point for the reaction. Given the anticipated steric hindrance from the methyl groups on the cyclohexenone ring, extended reaction times may be necessary.

Reagents and Materials

Reagent	CAS Number	Molecular Weight ( g/mol )	Suggested Grade/Purity
3,4-Dimethyl-2-cyclohexen-1-one	16807-52-0	124.18	>97%
Benzaldehyde	100-52-7	106.12	>99%, freshly distilled
1,4-Diazabicyclo[2.2.2]octane (DABCO)	280-57-9	112.17	>98%, sublime if necessary
Dichloromethane (DCM), anhydrous	75-09-2	84.93	Dri-Solv® or equivalent
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS Grade
Hexanes	110-54-3	86.18	ACS Grade
Saturated aq. NH₄Cl solution	7646-85-7	53.49	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	-
Silica Gel	7631-86-9	60.08	230-400 mesh

Equipment

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen/argon inlet

• Syringes and needles

• Magnetic stir plate

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Rotary evaporator

• Glassware for extraction and column chromatography

Step-by-Step Procedure

Caption: Figure 2: Experimental Workflow Summary

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 3,4-dimethyl-2-cyclohexen-1-one (1.0 eq, e.g., 5 mmol, 621 mg).

• Solvent and Aldehyde Addition: Seal the flask with a septum and purge with dry nitrogen or argon. Add anhydrous dichloromethane (10 mL) via syringe, followed by freshly distilled benzaldehyde (1.2 eq, 6 mmol, 637 mg).

  • Scientist's Note: An inert atmosphere is crucial to prevent the oxidation of benzaldehyde to benzoic acid, which can complicate the reaction and purification. Using a slight excess of the aldehyde can help drive the reaction to completion.

• Catalyst Addition: Add DABCO (0.3 eq, 1.5 mmol, 168 mg) to the stirring solution in one portion.

  • Scientist's Note: DABCO is a highly effective catalyst for this reaction.[3] While catalytic amounts are sufficient, using a higher loading (up to 30 mol%) can sometimes accelerate sluggish reactions. Ensure the DABCO is pure and dry, as it is hygroscopic.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., 3:1 Hexanes:EtOAc). The reaction is notoriously slow and may require several days (48-120 hours). The product spot should appear as a more polar spot than the starting materials and should be UV active.

• Quenching: Once the reaction has reached completion (or no further progress is observed), quench the reaction by adding 15 mL of saturated aqueous NH₄Cl solution.

  • Scientist's Note: The mild acidic quench protonates the alkoxide and neutralizes the amine catalyst, facilitating its removal during the workup.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient elution system (e.g., starting with 100% hexanes and gradually increasing to 20% ethyl acetate in hexanes) is recommended to separate the product from unreacted starting materials and byproducts.

• Characterization: Combine the pure fractions and remove the solvent in vacuo. Characterize the resulting product, 2-(hydroxy(phenyl)methyl)-3,4-dimethylcyclohex-2-en-1-one, by ¹H NMR, ¹³C NMR, IR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Optimization and Alternative Protocols

The success of the Baylis-Hillman reaction is highly dependent on the substrates and conditions. If the standard protocol yields unsatisfactory results, consider the following optimization strategies.

Parameter	Recommended Change / Alternative	Rationale & Reference
Catalyst	Use 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in place of DABCO.	DBU has been shown to be a viable catalyst for sterically hindered substrates, particularly in hydroxylic solvents like methanol. The active catalyst is proposed to be the methoxide anion generated in situ.[6]
Solvent	Switch from DCM to methanol (MeOH) or perform the reaction neat (solvent-free).	Hydroxylic solvents like methanol can accelerate the rate-limiting proton transfer step.[6] Neat conditions increase reactant concentration, which can also accelerate the reaction, though it may complicate stirring and heat dissipation.
Co-catalyst/Additive	Introduce a Lewis acid (e.g., MgI₂) or a protic additive (e.g., thiourea).	Lewis acids can activate the aldehyde carbonyl towards nucleophilic attack.[2][14] Protic additives like thioureas can act as hydrogen-bond donors, facilitating the proton transfer step and stabilizing intermediates.[7][15] A mixed catalyst system of MgI₂/TMEDA/DMAP has also been reported to accelerate reactions with cyclic enones.[14]
Temperature	Increase the temperature to 40-50 °C.	A moderate increase in temperature can significantly increase the reaction rate. However, this may also promote side reactions or decomposition. Monitor carefully by TLC.
Aldehyde	Use more electrophilic aromatic aldehydes (e.g., 4-nitrobenzaldehyde) or aliphatic aldehydes.	Electron-withdrawing groups on the aromatic aldehyde increase its electrophilicity and can lead to faster reaction rates.[16]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive catalyst. 2. Insufficient reaction time. 3. Impure aldehyde.	1. Use freshly opened or sublimed DABCO. 2. Allow the reaction to run for a longer period (up to a week), monitoring by TLC. 3. Use freshly distilled aldehyde to remove any benzoic acid. 4. Consider an alternative protocol from the optimization table.[13]
Formation of Byproducts	1. Aldol condensation of the aldehyde. 2. Michael addition of the catalyst to multiple enone units.	1. Ensure the catalyst is not excessively basic; DABCO is generally suitable. 2. Add the enone slowly to the mixture of aldehyde and catalyst. Maintain proper stoichiometry.[13]
Reaction Stalls	1. Reversible reaction. 2. Product inhibition.	1. For some substrates, the reaction can be reversible. Try using a higher concentration of reactants or a slight excess of one reactant. 2. In some cases, the product can inhibit the catalyst. If the reaction stalls at ~50% conversion, consider adding a fresh portion of the catalyst.
Difficult Purification	1. Co-elution of product with starting aldehyde. 2. Streaking on the TLC plate.	1. Ensure the reaction has gone to completion. If the aldehyde is persistent, it can sometimes be removed by washing the organic layer with a fresh aqueous sodium bisulfite solution. 2. The product is an alcohol and can streak. Add a small amount of triethylamine (~0.5%) to the chromatography eluent to improve peak shape.

Conclusion

The Baylis-Hillman reaction of 3,4-dimethyl-2-cyclohexen-1-one presents a powerful method for synthesizing sterically complex and functionally rich cyclohexene derivatives. While the inherent steric hindrance of the substrate poses a challenge, leading to potentially slow reaction rates, a systematic approach to optimization can lead to successful outcomes. By carefully selecting the catalyst, solvent, and other reaction parameters based on the mechanistic principles outlined in this guide, researchers can effectively harness this transformation. The resulting allylic alcohol products are valuable synthons, opening doors to a wide array of complex molecular architectures relevant to pharmaceutical and materials science.

References

• Frank, S. A., Mergott, D. J., & Roush, W. R. (2002). The vinylogous intramolecular Morita-Baylis-Hillman reaction: synthesis of functionalized cyclopentenes and cyclohexenes with trialkylphosphines as nucleophilic catalysts. Journal of the American Chemical Society, 124(11), 2404–2405. [Link]

• Yeo, Y. Y., & Loh, T. P. (2004). Efficient Baylis-Hillman reactions of cyclic enones in methanol as catalyzed by methoxide anion. The Journal of Organic Chemistry, 69(24), 8413–8422. [Link]

• Shi, M., & Chen, L. H. (2008). Asymmetric Morita-Baylis-Hillman Reaction of Arylaldehydes with 2-Cyclohexen-1-one Catalyzed by Chiral Bis(Thio)urea and DABCO. Organic Letters, 10(5), 777-780. [Link]

• Bugarin, A., & Connell, B. T. (2009). Acceleration of the Morita-Baylis-Hillman Reaction by a Simple Mixed Catalyst System. The Journal of Organic Chemistry, 74(13), 4638–4641. [Link]

• Wikipedia. (n.d.). Baylis–Hillman reaction. Retrieved from [Link]

• Basavaiah, D., & Reddy, B. S. (2011). Chapter 4: Morita–Baylis–Hillman Adducts or Derivatives for the Construction of Cyclic Frameworks. In The Morita-Baylis-Hillman Reaction. Wiley. Retrieved from [Link]

• Al-Ghamdi, A. M., & El-Tantawy, A. A. (2010). Enantioselective, Organocatalytic Morita-Baylis-Hillman and Aza-Morita-Baylis-Hillman Reactions: Stereochemical Issues. Molecules, 15(2), 799-826. [Link]

• Shackleford, D. M. (2009). Cyclic enones as substrates in the Morita-Baylis-Hillman reaction: Surfactant interactions, scope and scalability with an emphasis on formaldehyde. UQ eSpace, The University of Queensland. Retrieved from [Link]

• Shi, M., & Chen, L. H. (2008). Asymmetric Morita-Baylis-Hillman reaction of arylaldehydes with 2-cyclohexen-1-one catalyzed by chiral bis(thio)urea and DABCO. PubMed. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Baylis-Hillman Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Traditional Morita—Baylis—Hillman Reaction of Aldehydes with Methyl Vinyl Ketone Co-Catalyzed by Triphenylphosphine and Nitrophenol. Retrieved from [Link]

• Singh, V., & Kumar, A. (2024). Recent progress and prospects in the organocatalytic Morita–Baylis–Hillman reaction. RSC Advances, 14, 14213-14241. [Link]

• Name Reactions in Organic Synthesis. (n.d.). Baylis-Hillman Reaction. Retrieved from [Link]

• Kortagere, S., et al. (2013). Computational Design of Enone-Binding Proteins with Catalytic Activity for the Morita-Baylis-Hillman Reaction. PLoS ONE, 8(10), e76434. [Link]

• Shackleford, D. M. (2009). Cyclic enones as substrates in the Morita-Baylis-Hillman reaction: Surfactant interactions, scope and scalability with an emphasis on formaldehyde. Monash University. Retrieved from [Link]

• Recent Developments of the Morita-Baylis-Hillman Reaction. (n.d.). University of California, Irvine. Retrieved from [Link]

• Price, K. E., et al. (2005). Baylis−Hillman Mechanism: A New Interpretation in Aprotic Solvents. Organic Letters, 7(1), 147-150. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. Retrieved from [Link]

• Synthesis Workshop. (2020, July 25). The Baylis-Hillman Reaction (Episode 17) [Video]. YouTube. [Link]

• Singh, V., & Sapehiyia, V. (2018). Morita-Baylis-Hillman reaction: scope and significance. Journal of Chemical Technology and Pharmaceutical Sciences, 2(2), 1-8. [Link]

• Al-Ghamdi, A. M., & El-Tantawy, A. A. (2010). Enantioselective, Organocatalytic Morita-Baylis-Hillman and Aza-Morita-Baylis-Hillman Reactions: Stereochemical Issues. PMC. Retrieved from [Link]

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• 6. Efficient Baylis-Hillman reactions of cyclic enones in methanol as catalyzed by methoxide anion - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Yield Optimization for 3,4-Dimethyl-2-cyclohexen-1-one Synthesis

Welcome to the Synthesis Diagnostic Hub. This guide is designed for researchers and drug development professionals seeking to optimize the synthesis of 3,4-dimethyl-2-cyclohexen-1-one. The most robust and scalable route to this sterically congested α,β-unsaturated ketone is via the Dauben-Michno oxidative rearrangement (also known as the Babler-Dauben oxidation)[1].

This two-step sequence begins with the 1,2-addition of methyllithium to 6-methylcyclohex-2-en-1-one, followed by a highly specific chromium-mediated [3,3]-sigmatropic shift and oxidation[2]. Below, you will find field-proven protocols, mechanistic causality, and troubleshooting FAQs to resolve common bottlenecks such as poor regioselectivity, dehydration side-reactions, and product entrapment.

Synthetic Workflow

Synthetic workflow for 3,4-dimethyl-2-cyclohexen-1-one via Dauben-Michno rearrangement.

Quantitative Data Summary

Parameter	Step 1: 1,2-Nucleophilic Addition	Step 2: Oxidative Transposition
Reagents	6-methylcyclohex-2-en-1-one (1.0 eq), MeLi·LiBr (1.08 eq)	1,6-dimethylcyclohex-2-en-1-ol (1.0 eq), PCC (2.0 eq)
Solvent	Anhydrous Diethyl Ether (Et₂O)	Anhydrous Dichloromethane (CH₂Cl₂)
Temperature	-78 °C to Room Temperature	Room Temperature
Reaction Time	20 min addition, 3 hr stirring	5 min addition, 3 hr stirring
Expected Yield	~100% (Crude intermediate)	79–82% (Overall from Step 1)

Core Methodology & Self-Validating Protocols

Step 1: Preparation of 1,6-Dimethylcyclohex-2-en-1-ol

Objective: Achieve selective 1,2-addition while suppressing competitive enolization.

• Setup: Flame-dry a 250-mL 3-neck flask equipped with a magnetic stir bar, rubber septum, and argon inlet.

• Reaction: Charge the flask with 6-methylcyclohex-2-en-1-one (38 mmol) in 70 mL of anhydrous diethyl ether and cool to -78 °C[2].

• Addition: Dropwise add a solution of methyllithium-lithium bromide complex (MeLi·LiBr, 1.5 M in Et₂O, 41 mmol) via syringe over 20 minutes[2].

  • Causality: The inclusion of LiBr is critical. It breaks up the hexameric aggregates of standard methyllithium into highly reactive monomers/dimers. This enhances the nucleophilicity of the reagent, driving rapid 1,2-addition and kinetically outcompeting the deprotonation of the acidic α-protons.

• Maturation & Quench: Remove the cooling bath and stir at room temperature for 3 hours. Cool back to 0 °C and carefully quench by adding 40 mL of water dropwise.

  • Self-Validation: The initial dropwise addition of water will cause violent bubbling (quenching excess MeLi). The reaction mixture will resolve into a clear yellow organic layer. TLC (50% EtOAc/Hexane) should confirm the complete disappearance of the UV-active enone starting material.

• Isolation: Separate the aqueous phase, extract with Et₂O (2 × 40 mL), wash with water, dry over anhydrous MgSO₄, and concentrate under reduced pressure at room temperature. Use the resulting yellow oil immediately in Step 2 to prevent spontaneous dehydration.

Step 2: Dauben-Michno Oxidative Rearrangement

Objective: Transpose the tertiary allylic alcohol to the target enone via a chromate ester intermediate.

• Setup: In a flame-dried flask under argon, suspend Pyridinium Chlorochromate (PCC) (76 mmol, 2.0 eq) in 75 mL of anhydrous CH₂Cl₂[2].

• Addition: Dissolve the crude 1,6-dimethylcyclohex-2-en-1-ol from Step 1 in 25 mL of CH₂Cl₂ and transfer it to the PCC suspension via cannula over 5 minutes[2].

  • Causality: Because the tertiary carbinol carbon lacks an α-hydrogen, standard oxidation cannot occur. Instead, the alcohol attacks the electrophilic Cr(VI) center to form a chromate ester. This ester undergoes a spontaneous [3,3]-sigmatropic shift, transposing the double bond and migrating the oxygen to a secondary carbon, which is subsequently oxidized to the enone[3].

• Maturation: Stir the mixture at room temperature for 3 hours.

  • Self-Validation: The reaction will visually transition from a bright yellow/orange suspension to a thick, black, resinous polymer. This color change is the definitive indicator that Cr(VI) has been successfully reduced to Cr(IV)/Cr(III)[4].

• Workup & Purification: Dilute the reaction heavily with 120 mL of Et₂O and decant the supernatant. Vigorously wash the remaining black tar with Et₂O (3 × 50 mL). Wash the combined organic layers with 5% aqueous NaOH (to remove acidic chromium salts), 5% HCl (to remove pyridine), and saturated NaHCO₃[2]. Dry over MgSO₄, concentrate, and purify via silica gel chromatography (6:1 to 4:1 pentane/ether elution) to yield 3,4-dimethyl-2-cyclohexen-1-one as a colorless oil.

Troubleshooting & FAQs

Q1: Why am I seeing a low yield after the methyllithium addition, with significant starting material recovered? A: This is a classic symptom of competitive enolization. 6-methylcyclohex-2-en-1-one possesses highly acidic α-protons. If you are using standard, halide-free methyllithium, it often acts as a base rather than a nucleophile, converting your starting material into an unreactive enolate that simply reverts to the starting ketone upon aqueous workup. Solution: Ensure you are strictly using the MeLi·LiBr complex . The lithium bromide disrupts the aggregation state of the organolithium, vastly increasing its nucleophilicity and favoring the desired 1,2-addition[2].

Q2: The PCC oxidation step generates a thick, black tar that traps my product, leading to poor recovery. How can I optimize extraction? A: The reduction of PCC inherently generates insoluble chromium byproducts that form a sticky, intractable resin[4]. Solution: Dilution with diethyl ether precipitates these salts, but mechanical trapping of the product still occurs. To optimize recovery, add an equal weight of dry Celite or silica gel to the PCC suspension prior to adding the alcohol. The porous solid provides a high surface area for the chromium tar to adhere to, transforming the sticky resin into a granular, easily filterable solid.

Q3: I am observing dehydration side-products (dienes) instead of the transposed enone. What is causing this? A: Tertiary allylic alcohols are exceptionally prone to acid-catalyzed dehydration. PCC is inherently acidic due to its pyridinium hydrochloride component[4]. Solution: First, ensure your dichloromethane is strictly anhydrous, as trace water exacerbates acidity. If dehydration persists, buffer the reaction by adding 10–20 mol% of anhydrous sodium acetate (NaOAc) to the PCC suspension. This neutralizes trace HCl and suppresses diene formation, allowing the [3,3]-sigmatropic shift to proceed cleanly[5].

Q4: Can I substitute Dess-Martin Periodinane (DMP) or Swern conditions for PCC to avoid toxic chromium waste? A: No. The Dauben-Michno rearrangement (Babler oxidation) specifically requires the formation of a transition-metal ester intermediate (like a chromate ester) to facilitate the necessary [3,3]-sigmatropic shift[1]. Hypervalent iodine reagents (DMP) and sulfonium-based oxidants (Swern) do not form intermediates capable of this specific pericyclic rearrangement. Attempting to use them on a tertiary allylic alcohol will either result in no reaction or complete degradation via dehydration[4].

Mechanistic Logic: The Babler-Dauben Oxidation

Mechanism of the Dauben-Michno oxidative rearrangement via chromate ester[3,3]-sigmatropic shift.

References

• (R)-(+)
• Source: wikipedia.
• Source: wikipedia.
• Essentials of Oxidation, Reduction and C-C Bond Formation (Dauben-Michno rearrangement)

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• 4. Pyridinium chlorochromate - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]

Technical Support Center: Synthesis of 3,4-Dimethylcyclohex-2-en-1-one

Welcome to the technical support guide for the synthesis of 3,4-dimethylcyclohex-2-en-1-one. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during this valuable synthetic procedure. The core of this synthesis is the Robinson annulation, a powerful ring-forming reaction that combines a Michael addition with an intramolecular aldol condensation.[1][2][3] This guide is designed to help you navigate the common pitfalls and optimize your reaction for a successful outcome.

Core Synthesis Pathway: Robinson Annulation

The synthesis of 3,4-dimethylcyclohex-2-en-1-one is typically achieved through the Robinson annulation of a suitable ketone and an α,β-unsaturated ketone.[3][4] A common route involves the reaction of 2-pentanone with methyl vinyl ketone (MVK). The process begins with the base-catalyzed formation of a ketone enolate, which then acts as a nucleophile in a Michael addition to MVK. The resulting 1,5-diketone intermediate subsequently undergoes an intramolecular aldol condensation to form the six-membered ring, followed by dehydration to yield the final α,β-unsaturated ketone product.[2][5][6]

Diagram: Desired Robinson Annulation Pathway

Caption: Potential side reactions that can compete with the desired synthesis pathway.

Question 3: My reaction mixture turned into a thick, unworkable polymer. What went wrong?

Answer: This is a classic sign of MVK polymerization. [1]As mentioned, MVK is highly susceptible to both base-catalyzed and radical polymerization.

Preventative Measures:

Strategy	Rationale
Use Fresh MVK	Older MVK may have depleted its polymerization inhibitor.
Slow, Cooled Addition	Adding MVK slowly to a cooled reaction mixture keeps its instantaneous concentration low, disfavoring polymerization.
Inert Atmosphere	Working under nitrogen can help prevent radical-initiated polymerization.
Use an MVK Precursor	For particularly sensitive reactions, a precursor like a β-chloroketone can be used, which generates the α,β-unsaturated ketone in situ at a low concentration. [1]The Wichterle reaction, which uses 1,3-dichloro-cis-2-butene as an MVK substitute, is another option to avoid polymerization. [3]

Frequently Asked Questions (FAQs)

• What is the best way to purify the final product? Vacuum distillation is generally the most effective method for purifying 3,4-dimethylcyclohex-2-en-1-one. [7]It allows for separation from less volatile impurities and any remaining starting materials. Column chromatography can also be used, but care must be taken as some isomers may be difficult to separate.

• How can I confirm the structure of my product? Standard spectroscopic techniques are essential.

  • ¹H NMR: Look for characteristic peaks for the two methyl groups, the vinyl proton, and the protons on the cyclohexene ring.

  • ¹³C NMR: Expect to see a peak for the carbonyl carbon (around 200 ppm) and peaks for the alkene carbons.

  • IR Spectroscopy: A strong absorption band around 1670 cm⁻¹ is indicative of the α,β-unsaturated ketone.

  • Mass Spectrometry: The molecular ion peak should correspond to the molecular weight of the product (124.18 g/mol ). [8]

• Can this reaction be performed under acidic conditions? Yes, the Robinson annulation can also be catalyzed by acid. [1]However, base-catalyzed conditions are more common for this specific transformation. The mechanism under acidic conditions involves enol intermediates rather than enolates.

References

• BenchChem. Synthesis of 4-Ethyl-3,4-dimethyl-2-cyclohexen-1-one from 3-Methylcyclohexanone: An Application of Stork Enamine Alkylation.

• Pearson. Robinson Annulation Explained: Definition, Examples, Practice & Video Lessons. Available from: [Link]

• Organic Chemistry Portal. Robinson Annulation. Available from: [Link]

• Master Organic Chemistry. The Robinson Annulation. Available from: [Link]

• Oregon State University. Chapter 18/23: The Robinson Annulation. Available from: [Link]

• Aakash Institute. Robinson Annulation in Chemistry: Definition, Types and Importance. Available from: [Link]

• Wikipedia. Robinson Annulation. Available from: [Link]

• Organic Syntheses. fragmentation-recombination nazarov cyclization: 3,4-dimethylcyclopent-2-en-1-one. Available from: [Link]

• ChemTalk. Robinson Annulation. Available from: [Link]

• UCLA Department of Chemistry and Biochemistry. An Improved Synthesis of 4-Methylene-2-Cyclohexen-1-one. Available from: [Link]

• Chemistry LibreTexts. 23.12: The Robinson Annulation Reaction. Available from: [Link]

• Google Patents. US20120283476A1 - Synthesis of green ketone intermediate.

• Organic Chemistry Portal. Cyclohexenone synthesis. Available from: [Link]

• Vaia. Synthesize each compound from the given starting material. You may use any other required inorganic reagents. Available from: [Link]

• PubChem. (4S)-3,4-dimethylcyclohex-2-en-1-one. Available from: [Link]

• PubChem. (4R)-3,4-dimethylcyclohex-2-en-1-one. Available from: [Link]

• Organic Syntheses. Cyclohexanone, 3-hydroxy-2,2-dimethyl-, (S)-. Available from: [Link]

• PubChem. 3,4-Dimethylcyclohex-3-en-1-one. Available from: [Link]

• Google Patents. US1967225A - Process for the manufacture of methyl vinyl ketone.

• FChPT STU. Preparation of cyclohexene.docx. Available from: [Link]

• Chemsrc. 3,4-dimethylcyclohex-2-en-1-one | CAS#:10463-42-0. Available from: [Link]

• Organic Syntheses. 2-cyclohexenone. Available from: [Link]

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• 7. Synthesis and Reactions of 4,4-DIMETHYL-2-CYCLOHEXEN-1-ONE Synthesis_Chemicalbook [chemicalbook.com]
• 8. (4S)-3,4-dimethylcyclohex-2-en-1-one | C8H12O | CID 17747632 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low yield in Robinson annulation for dimethyl cyclohexenone

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the low yield of dimethyl cyclohexenone in a Robinson annulation reaction. As Senior Application Scientists, we combine technical accuracy with field-proven insights to help you navigate the complexities of this classic yet often temperamental reaction.

Troubleshooting Guide: Low Yield in Dimethyl Cyclohexenone Synthesis

Low yields in the Robinson annulation are a common challenge. This guide provides a structured approach to identifying and resolving the root causes of this issue.

Question 1: My Robinson annulation reaction is resulting in a low yield of the desired dimethyl cyclohexenone. What are the most likely causes?

A low yield in this reaction can stem from several factors, ranging from the quality of your starting materials to suboptimal reaction conditions. The primary culprits are often related to the delicate balance required for the sequential Michael addition and intramolecular aldol condensation.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Action
1. Poor Quality Starting Materials	The purity of both the dimethylcyclohexanone and methyl vinyl ketone (MVK) is critical. Impurities can interfere with enolate formation or catalyze side reactions. MVK is particularly prone to polymerization, especially in the presence of light or trace impurities.	Starting Material Purification: - Dimethylcyclohexanone: Purify by distillation.- Methyl Vinyl Ketone (MVK): Use freshly distilled MVK for each reaction. Store it in a dark, cold, and inhibitor-free environment. Consider using an MVK precursor like a β-chloroketone or a Mannich base, which generates MVK in situ and can reduce polymerization.[1][2]
2. Inefficient Enolate Formation	The choice and concentration of the base are crucial for efficient deprotonation of the dimethylcyclohexanone to form the nucleophilic enolate. Incomplete or incorrect enolate formation will lead to a sluggish or failed Michael addition.	Base Optimization: - Choice of Base: Weaker bases like hydroxides (e.g., KOH) or alkoxides (e.g., NaOEt) are commonly used. For less reactive ketones, a stronger, non-nucleophilic base like LDA may be necessary, although this can sometimes favor direct addition to the MVK carbonyl.[3]- Base Concentration: Use a catalytic amount of a strong base or a stoichiometric amount of a weaker base. Excess strong base can promote MVK polymerization.
3. Polymerization of Methyl Vinyl Ketone (MVK)	MVK is highly susceptible to base-catalyzed polymerization, which competes with the desired Michael addition. This is a very common cause of low yields.[1][2]	Minimizing MVK Polymerization: - Add the MVK slowly to the reaction mixture containing the ketone and base.- Maintain a low reaction temperature during the Michael addition phase.- As mentioned, consider using an MVK precursor to maintain a low concentration of the reactive enone.[4]
4. Ineffective Intramolecular Aldol Condensation	The second key step, the intramolecular aldol condensation, requires specific conditions to proceed efficiently. The intermediate 1,5-diketone must be able to form the correct enolate to cyclize.	Promoting Cyclization: - Temperature: The aldol condensation and subsequent dehydration often require higher temperatures than the initial Michael addition.[1] Consider a two-step temperature profile: a lower temperature for the Michael addition followed by heating to drive the cyclization and dehydration.- Solvent: The choice of solvent can influence the transition state of the cyclization. Protic solvents like ethanol can facilitate proton transfer steps.
5. Formation of Side Products	Besides MVK polymerization, other side reactions can occur, such as self-condensation of the starting ketone or multiple additions of MVK.	Controlling Selectivity: - Reaction Stoichiometry: Use a slight excess of the dimethylcyclohexanone to ensure the MVK is consumed by the desired Michael addition.- Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the reaction progress and identify the formation of major side products.

Question 2: I'm observing multiple spots on my TLC plate, and the desired product is a minor component. How can I identify and minimize these side products?

The formation of multiple products is a clear indication of competing side reactions. A systematic approach to identifying these byproducts can provide valuable clues for optimizing your reaction conditions.

Common Side Products and Mitigation Strategies:

• Michael Adduct (1,5-diketone): This is the intermediate of the Robinson annulation. Its accumulation suggests that the intramolecular aldol condensation is the rate-limiting step.

  • Solution: Increase the reaction temperature after the initial Michael addition is complete, or consider adding a stronger base or an acid catalyst to promote cyclization.[5] Some protocols suggest isolating the Michael adduct first and then subjecting it to separate cyclization conditions.[5]

• Poly-MVK: A solid, often insoluble polymer of methyl vinyl ketone.

  • Solution: As detailed in the previous question, use freshly distilled MVK, add it slowly, and maintain a low reaction temperature during the addition.

• Self-Condensation Products of Dimethylcyclohexanone: The starting ketone can undergo self-aldol condensation, especially under strong basic conditions.

  • Solution: Optimize the base concentration and reaction temperature. A weaker base and lower temperature can disfavor this side reaction.

• Double Michael Addition Product: A second molecule of MVK can react with the initial Michael adduct.

  • Solution: Control the stoichiometry carefully, using a slight excess of the dimethylcyclohexanone.

Workflow for Side Product Analysis and Mitigation:

Caption: A systematic workflow for troubleshooting side product formation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base and solvent combination for the synthesis of dimethyl cyclohexenone?

There is no single "best" combination, as the optimal conditions can depend on the specific isomer of dimethylcyclohexanone used and the desired scale of the reaction. However, some general guidelines can be followed:

• For robust, scalable reactions: A combination of an alkali metal hydroxide (e.g., KOH) or alkoxide (e.g., NaOEt) in a protic solvent like ethanol is a good starting point. This combination is effective for both the Michael addition and the aldol condensation.

• For reactions requiring milder conditions: A catalytic amount of a strong, non-nucleophilic base like LDA in an aprotic solvent like THF at low temperatures can be used, particularly for the Michael addition step. The subsequent cyclization may require the addition of a protic source or an increase in temperature.

Q2: How does the position of the methyl groups on the cyclohexanone ring affect the reaction?

The position of the methyl groups can significantly influence both the regioselectivity of enolate formation and the stereochemical outcome of the reaction.

• Steric Hindrance: Methyl groups can sterically hinder the approach of the base, potentially leading to the formation of the less substituted (kinetic) enolate. They can also influence the facial selectivity of the Michael addition and the intramolecular aldol condensation.

• Regioselectivity: In an unsymmetrical dimethylcyclohexanone, two different enolates can be formed. The thermodynamic enolate is the more substituted and generally more stable enolate, while the kinetic enolate is the less substituted and forms faster. The reaction conditions will determine which enolate is preferentially formed. For example, a strong, bulky base at low temperatures will favor the kinetic enolate.

Q3: What are some effective methods for purifying the final dimethyl cyclohexenone product?

Purification can be challenging due to the presence of structurally similar side products.

• Column Chromatography: This is the most common and effective method for purifying the product. A silica gel column with a gradient of ethyl acetate in hexanes is a good starting point for elution.

• Distillation: If the product is thermally stable, fractional distillation under reduced pressure can be an effective purification method, especially for larger-scale reactions.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification technique.

Q4: Can this reaction be performed under acidic conditions?

Yes, the Robinson annulation can also be acid-catalyzed.[1][5] In this case, the enol form of the ketone acts as the nucleophile in the Michael addition. The subsequent aldol condensation is also promoted by acid. Acid catalysis can sometimes offer advantages in terms of avoiding base-sensitive functional groups and minimizing MVK polymerization. Common acid catalysts include sulfuric acid and p-toluenesulfonic acid.

Reaction Mechanism Overview:

Caption: Key steps in the base-catalyzed Robinson annulation.

References

• Optimizing the reaction conditions for the synthesis of compound 4a. (n.d.). ResearchGate. Retrieved March 13, 2026, from [Link]

• Robinson annulation. (2023, October 25). In Wikipedia. Retrieved March 13, 2026, from [Link]

• An Overview on the Robinson Annulation. (2021, August 6). ResearchGate. Retrieved March 13, 2026, from [Link]

• Robinson Annulation Mechanism & Examples – - Total Synthesis. (2022, December 16). Total Synthesis. Retrieved March 13, 2026, from [Link]

• Optimizing the reaction conditions for the synthesis of 4a. (n.d.). ResearchGate. Retrieved March 13, 2026, from [Link]

• Robinson Annulation Mechanism, Reaction, Structure & Problems. (2023, July 15). Chemist Wizards. Retrieved March 13, 2026, from [Link]

• Banerjee, A. K., et al. (2021). A Brief Summary on Robinson Annulation Reaction. Application in Synthesis of Diterpenes. Juniper Publishers. Retrieved March 13, 2026, from [Link]

• Synthesis of 4,4a-5,6,7,8-hexahydro-5β-hydroxy-4aβ,8α-dimethylnaphthalen-2(3H). (n.d.). Royal Society of Chemistry. Retrieved March 13, 2026, from [Link]

• The Robinson Annulation. (2018, December 10). Master Organic Chemistry. Retrieved March 13, 2026, from [Link]

• Robinson Annulation Reaction Mechanism. (2018, May 11). YouTube. Retrieved March 13, 2026, from [Link]

• An aza-Robinson Annulation Strategy for the Synthesis of Fused Bicyclic Amides. (2023, September 21). National Institutes of Health. Retrieved March 13, 2026, from [Link]

• Robinson Annulation. (n.d.). Organic Chemistry Portal. Retrieved March 13, 2026, from [Link]

• A practical and efficient preparation of (-)-(4aS,5R)-4,4a,5,6,7,8-hexahydro-4a,5-dimethyl-2(3H)-naphthalenone: A key intermediate in the synthesis of (-)-dehydrofukinone. (2010, January 1). ResearchGate. Retrieved March 13, 2026, from [Link]

• Promotion of One-Pot Robinson Anellation Achieved by Gradual Pressure and Temperature Manipulation under Supercritical Conditions. (2003, February 7). ResearchGate. Retrieved March 13, 2026, from [Link]

• A convenient chemoenzymatic synthesis of (4aS,5S)-(+)-4,4a,5,6,7,8-hexahydro-5-hydroxy-4a-methylnaphthalen-2(3H)-one. (2002, January 11). PubMed. Retrieved March 13, 2026, from [Link]

• Microwave Assisted Robinson's Annulation: Synthesis of some novel cyclohexenones under solvent free conditions. (2011). Scholars Research Library. Retrieved March 13, 2026, from [Link]

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Improving stereoselectivity in reactions of 3,4-dimethyl-2-cyclohexen-1-one

Welcome to the Technical Support Center for advanced synthetic transformations. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with 3,4-dimethyl-2-cyclohexen-1-one .

Due to the steric congestion at the C3 and C4 positions, achieving high stereoselectivity with this substrate requires precise kinetic control and an understanding of the underlying mechanistic causality. This guide addresses the most critical bottlenecks encountered during conjugate additions, carbonyl reductions, and enolate functionalizations.

Section 1: 1,4-Conjugate Additions & Organocuprate Chemistry

Q: Why is my organocuprate addition yielding a near 1:1 mixture of diastereomers instead of a single stereoisomer?

The Causality: The 1,4-addition of nucleophiles (such as vinylmagnesium bromide) to 3,4-dimethyl-2-cyclohexen-1-one often suffers from low diastereomeric excess under standard conditions[1]. The root cause is the reversibility of the enolate intermediate and the flexible half-chair conformation of the cyclohexenone ring at elevated temperatures (e.g., 0 °C). Because the C4 methyl group is the primary stereocontrol element, its directing effect is easily overridden if the intermediate enolate is allowed to equilibrate to a thermodynamic mixture.

The Solution: To lock the stereochemistry, you must shift the reaction to a strict kinetic regime. By introducing a Lewis acid like Chlorotrimethylsilane (TMSCl) and lowering the temperature to -78 °C, the reaction accelerates via an activated enone complex. More importantly, TMSCl rapidly traps the intermediate enolate as a silyl enol ether, preventing reversibility and forcing the nucleophile to approach exclusively from the face opposite to the C4 methyl group.

Workflow for optimizing diastereoselectivity in 1,4-conjugate additions.

Self-Validating Protocol: TMSCl-Mediated 1,4-Conjugate Addition

• Cuprate Formation: In an oven-dried Schlenk flask under Argon, suspend CuBr·SMe₂ (1.1 equiv) in anhydrous THF (0.2 M) and cool to -78 °C. Slowly add the Grignard reagent (2.2 equiv) dropwise. Stir for 30 minutes until a homogeneous complex forms.

• Kinetic Trapping Setup: Add freshly distilled TMSCl (2.0 equiv) to the cuprate mixture. Crucial Step: TMSCl must be added before the enone to ensure immediate trapping upon C-C bond formation.

• Enone Addition: Dissolve 3,4-dimethyl-2-cyclohexen-1-one (1.0 equiv) in a minimal amount of THF and add it dropwise over 15 minutes via a syringe pump.

• Self-Validation Check: Before aqueous quench, extract a 0.1 mL aliquot and perform rapid IR spectroscopy. The disappearance of the conjugated enone C=O stretch (~1670 cm⁻¹) and the appearance of the silyl enol ether C=C stretch (~1620 cm⁻¹) validates successful kinetic trapping.

• Quench: Quench the reaction at -78 °C with a 1:1 mixture of saturated aqueous NH₄Cl and NH₄OH. Warm to room temperature and extract with Et₂O.

Table 1: Optimization of 1,4-Conjugate Addition Parameters

Nucleophile System	Additive	Temp (°C)	Diastereomeric Excess (d.e. %)	Isolated Yield (%)
Vinyl-MgBr / CuBr·SMe₂	None	0	15	65
Vinyl-MgBr / CuBr·SMe₂	TMSCl	-78	>95	88
Me-Li / CuI	None	-20	45	70
Me-Li / CuI	BF₃·OEt₂	-78	92	85

Section 2: Stereoselective 1,2-Carbonyl Reductions

Q: How do I avoid the 2:3 cis/trans isomer mixture when reducing the ketone to an allylic alcohol?

The Causality: When utilizing standard lithium aluminum hydride (LiAlH₄) to reduce 3,4-dimethyl-2-cyclohexen-1-one, the reaction typically affords a poor 2:3 mixture of 1,4-cis and 1,4-trans isomers[2]. This lack of stereoselectivity occurs because the small hydride nucleophile lacks sufficient facial discrimination. The pseudo-axial methyl group at C4 and the adjacent C3 methyl group create competing steric environments that fail to block one specific trajectory of the incoming hydride.

The Solution: To override this poor facial discrimination, transition from a hard nucleophile to a templated system like the Luche reduction (NaBH₄/CeCl₃). The cerium ion acts as a hard Lewis acid, coordinating strongly to the carbonyl oxygen and the solvent (methanol). This bulky coordination sphere amplifies the steric disparity between the two faces of the cyclohexenone ring, forcing the hydride to attack exclusively from the less hindered equatorial trajectory, thereby yielding a highly controlled diastereomer.

Reagent selection for stereoselective 1,2-reduction of cyclohexenones.

Self-Validating Protocol: Stereoselective Luche Reduction

• Catalyst Complexation: Dissolve 3,4-dimethyl-2-cyclohexen-1-one (1.0 equiv) and CeCl₃·7H₂O (1.2 equiv) in methanol (0.3 M). Stir at room temperature for 15 minutes to ensure full Lewis acid coordination.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Hydride Delivery: Add NaBH₄ (1.2 equiv) in small portions over 10 minutes.

• Self-Validation Check: During NaBH₄ addition, monitor for mild effervescence (H₂ gas evolution), which confirms the presence of active hydride species reacting with the solvent to form the active alkoxyborohydride reducing agent. Post-reaction TLC (Hexanes:EtOAc 7:3) visualized with p-anisaldehyde should show a distinct color difference—the starting enone appears dark under UV, while the allylic alcohol product stains bright blue/purple upon heating.

• Workup: Quench with water, evaporate the methanol under reduced pressure, and extract the aqueous layer with dichloromethane.

Table 2: Reagent Effects on Carbonyl Reduction

Reducing Agent	Solvent / Temp	Regioselectivity (1,2 vs 1,4)	Diastereomeric Ratio	Yield (%)
LiAlH₄	THF, 0 °C	>95% 1,2-reduction	40:60 (2:3)	98
NaBH₄, CeCl₃	MeOH, -78 °C	>99% 1,2-reduction	>90:10	95
CBS Catalyst / BH₃	THF, -20 °C	>99% 1,2-reduction	Enantioselective	92

Section 3: Enolate Chemistry & Aldol Condensations

Q: Can I use this substrate to generate highly enantioenriched aldol products with asymmetric quaternary carbons?

The Causality: Generating complex architectures, such as 3,4-dimethyl-2-cyclohexen-1-one-4-carboxylic acid derivatives, requires strict control over the enolate geometry during aldol condensations. Unmodified enolates of this system will yield racemic mixtures at the newly formed quaternary center. The causality here relies on the lack of an inherent chiral bias on the flat enolate plane.

The Solution: Utilizing chiral templates (e.g., sugar templates like α-D-glucopyranoside derivatives) allows for the installation of asymmetric quaternary carbons with high enantiomeric purity[3]. The rigid steric bulk of the auxiliary blocks one face of the enolate, forcing the electrophile to approach exclusively from the less hindered trajectory. Once the stereocenter is set, the sugar template can be cleaved to yield the highly enantioenriched cyclohexenone derivative.

References

• Highly Stereoselective [3+2] Cycloadditions of Nitrile Oxides to Methyl 4-O-Acryloyl-6-deoxy-2,3-O-(t-butyldimethylsilyl)-α-D-glucopyranoside | Request PDF - ResearchGate Source: researchgate.net URL:3

• UC Riverside - eScholarship.org Source: escholarship.org URL:2

• A new approach to the bicyclo[4.3.0] ring system of natural products from the liverwort: total synthesis of (+/-)-chiloscyphone and (+/-)-isochiloscyphone - ResearchGate Source: researchgate.net URL:1

Sources

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Michael Addition Reactions for Dimethyl Cyclohexenone

Welcome to the technical support center for optimizing Michael addition reactions to dimethyl cyclohexenone. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the efficiency, yield, and selectivity of this crucial carbon-carbon bond-forming reaction. Here, we will delve into the nuances of experimental design, troubleshoot common issues, and provide detailed protocols to ensure the success of your synthetic endeavors.

The Michael addition, a conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a cornerstone of organic synthesis.[1][2] Its application in the construction of complex molecular architectures makes it an invaluable tool in the synthesis of natural products and pharmaceuticals.[2][3] This guide will provide you with the expertise and practical insights needed to master this reaction for dimethyl cyclohexenone substrates.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a question-and-answer format, providing a systematic approach to troubleshooting.

Question 1: Why is my Michael addition reaction showing low to no product formation?

Answer: Low or no yield in a Michael addition can stem from several factors. A primary consideration is the choice of base and its suitability for deprotonating your specific Michael donor.[4] If the base is too weak, the nucleophile will not form in sufficient concentration. Conversely, a base that is too strong can lead to unwanted side reactions.[5]

Another critical factor is the solvent. The solvent must be capable of dissolving all reactants to a reasonable extent.[4] In cases where reactants have poor solubility, a biphasic system with a phase-transfer catalyst may be necessary to facilitate the reaction.[4] Finally, the reaction may be sensitive to temperature. Some reactions require elevated temperatures to proceed at a reasonable rate, while others may benefit from lower temperatures to improve selectivity and minimize byproduct formation.[2]

Question 2: My reaction is producing multiple products. How can I improve the selectivity?

Answer: The formation of multiple products often points to issues with reaction control. One common side reaction is polymerization of the Michael acceptor.[6] This can sometimes be mitigated by using an excess of the Michael donor or running the reaction at a lower concentration.[6] Another possibility is the occurrence of 1,2-addition to the carbonyl group instead of the desired 1,4-conjugate addition.[7] The choice of nucleophile is crucial here; "soft" nucleophiles, such as organocuprates, generally favor 1,4-addition, while "hard" nucleophiles, like organolithium or Grignard reagents, tend to favor 1,2-addition.[8]

Diastereoselectivity and enantioselectivity are also key considerations, especially when creating chiral centers. The use of chiral organocatalysts, such as proline derivatives or thiourea-based catalysts, can effectively control the stereochemical outcome of the reaction.[9][10][11] The solvent can also play a significant role in influencing stereoselectivity.[12]

Question 3: I am observing the retro-Michael addition. How can I prevent this?

Answer: The retro-Michael addition, the reverse of the desired reaction, can occur under certain conditions, particularly with strong bases and elevated temperatures.[13] To minimize this, it is often beneficial to use milder reaction conditions. Employing a weaker base or conducting the reaction at a lower temperature can help to shift the equilibrium towards the product.[14] Additionally, ensuring that the product enolate is rapidly protonated can prevent the reverse reaction from occurring.[1]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the practical aspects of running Michael addition reactions with dimethyl cyclohexenone.

What is the general mechanism of the Michael addition?

The Michael addition proceeds in three key steps:

• Deprotonation: A base removes an acidic proton from the Michael donor to form a nucleophilic enolate.[7][15]

• Conjugate Addition: The enolate attacks the β-carbon of the α,β-unsaturated Michael acceptor.[7][15]

• Protonation: The resulting enolate intermediate is protonated by a proton source (like the solvent or the conjugate acid of the base) to yield the final product.[7][15]

How do I choose the right catalyst for my reaction?

The choice of catalyst depends on the desired outcome. For simple additions, a basic catalyst like sodium hydroxide or potassium carbonate may suffice.[13][16] For asymmetric reactions where control of stereochemistry is critical, chiral organocatalysts are the preferred choice.[17][18] These catalysts can activate the Michael acceptor and/or the donor to facilitate a highly enantioselective and diastereoselective transformation.[10] Common classes of organocatalysts include primary and secondary amines, thioureas, and cinchona alkaloids.[9][17]

What is the role of the solvent in a Michael addition?

The solvent plays a multifaceted role. It must first and foremost be able to solubilize the reactants.[4] Polar aprotic solvents like THF, DMF, and DMSO are often good choices.[2] The solvent can also influence the reactivity and selectivity of the reaction. For instance, in some organocatalyzed reactions, the use of water as a solvent has been shown to be effective.[10][19]

How can I monitor the progress of my reaction?

Thin-layer chromatography (TLC) is a simple and effective way to monitor the progress of the reaction by observing the disappearance of the starting materials and the appearance of the product spot.[11] For more quantitative analysis, techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be employed.[20]

Experimental Protocols

Below are detailed, step-by-step methodologies for performing a Michael addition to a dimethyl cyclohexenone.

Protocol 1: Base-Catalyzed Michael Addition

This protocol describes a general procedure for a base-catalyzed Michael addition.

Materials:

• Dimethyl cyclohexenone

• Michael donor (e.g., dimethyl malonate)

• Base (e.g., potassium carbonate)

• Solvent (e.g., ethanol)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add dimethyl cyclohexenone (1.0 equiv) and the Michael donor (1.2 equiv).

• Add the solvent (e.g., ethanol) to achieve a concentration of approximately 0.5 M.

• Add the base (e.g., potassium carbonate, 0.2 equiv).

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.[6]

• Extract the product with an organic solvent such as ethyl acetate.[11]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[6]

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Organocatalyzed Asymmetric Michael Addition

This protocol outlines a procedure for an enantioselective Michael addition using a chiral organocatalyst.

Materials:

• Dimethyl cyclohexenone

• Michael donor (e.g., a ketone or aldehyde)

• Chiral organocatalyst (e.g., a proline derivative or thiourea catalyst, 10-20 mol%)

• Solvent (e.g., toluene or dichloromethane)

• Optional co-catalyst/additive (e.g., a Brønsted acid)[21]

• Inert atmosphere (nitrogen or argon)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add the chiral organocatalyst and the Michael acceptor (dimethyl cyclohexenone, 1.0 equiv).

• Add the anhydrous solvent.

• If applicable, add the co-catalyst or additive.

• Add the Michael donor (1.2-2.0 equiv) to the mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor by TLC.

• Upon completion, quench the reaction as described in the previous protocol.

• Perform an aqueous workup and extract the product.

• Purify the product by column chromatography.

• Determine the diastereomeric ratio and enantiomeric excess using chiral HPLC or NMR analysis.[11]

Data Presentation

The following table summarizes the effect of different catalysts on the Michael addition of cyclohexanone to nitrostyrene, providing a reference for catalyst selection.

Catalyst Type	Typical Loading (mol%)	Common Solvents	Key Advantages
Basic Catalysts (e.g., KOH, NaOEt)	10 - 100	Protic (e.g., EtOH)	Simple, inexpensive
Chiral Primary/Secondary Amines	5 - 20	Aprotic (e.g., Toluene, CH2Cl2)	High enantioselectivity
Chiral Thiourea Catalysts	5 - 20	Aprotic (e.g., Toluene, CH2Cl2)	High enantioselectivity, can activate both reactants
Phase-Transfer Catalysts	5 - 10	Biphasic (e.g., H2O/CH2Cl2)	Useful for poorly soluble reactants

Visualizations

Reaction Mechanism

Caption: The three key steps of the Michael addition reaction.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting common Michael addition issues.

References

• BenchChem. (n.d.). Overcoming low yields in the Michael addition with 2-Nitropentane.
• Ashenhurst, J. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry.
• Dalal Institute. (n.d.). Michael Reaction.
• BenchChem. (n.d.). Technical Support Center: Michael Addition Reactions with Nitroalkenes.
• Bertelsen, S., et al. (2007). Direct asymmetric vinylogous Michael addition of cyclic enones to nitroalkenes via dienamine catalysis. PNAS, 104(3), 878-882.
• Chemistry Steps. (2020, April 7). Michael Addition Reaction Mechanism.
• Wikipedia. (n.d.). Michael addition reaction.
• Making Molecules. (2023, August 15). Conjugate Addition (1,4- or Michael Addition).
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Highly enantio- and diastereoselective Michael addition of cyclohexanone to nitroolefins catalyzed by a chiral glucose-based bifunctional secondary amine-thiourea catalyst.
• ResearchGate. (n.d.). Solvent effects on the asymmetric Michael addition of cyclohexanone to....
• BenchChem. (n.d.). Application Notes and Protocols: Michael Addition Reactions with 2-(Dimethylaminomethylene)cyclohexanone.
• Bertelsen, S., et al. (2007). Direct asymmetric vinylogous Michael addition of cyclic enones to nitroalkenes via dienamine catalysis. PMC.
• ResearchGate. (n.d.). Table 1 Variation in base and temperature for reaction of cyclohexanone....
• PMC. (n.d.). Improved Synthesis of and Nucleophilic Addition to 2-Formyl-2-Cyclohexenone.
• Perlmutter, P. (1992). Enantioselectively Organocatalytic Michael Addition of Ketones to Alkylidene Malonates.
• Macmillan Group. (2001, December 12). Enantioselective Michael Additions in Natural Products Synthesis.
• ACS Publications. (2009, June 11). Asymmetric Tandem Michael Addition−Wittig Reaction to Cyclohexenone Annulation. Organic Letters.
• MDPI. (2021, August 20). Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes.
• Homi Bhabha National Institute. (n.d.). MICHAEL ADDITION REACTION FOR THE SYNTHESIS OF FUNCTIONALIZED ORGANIC MOLECULES AND THEIR APPLICATIONS.
• ACS Publications. (2022, November 28). Enantio- and Diastereoselective Michael Addition of Cyclic Ketones/Aldehydes to Nitroolefins in Water as Catalyzed by Proline-Derived Bifunctional Organocatalysts. The Journal of Organic Chemistry.
• PMC. (2024, August 15). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates.
• ResearchGate. (n.d.). Asymmetric Tandem Michael Addition−Wittig Reaction to Cyclohexenone Annulation | Request PDF.
• BenchChem. (n.d.). An In-depth Technical Guide to the Michael Addition Reaction of 2-Chloroacrylamide.
• Indian Academy of Sciences. (n.d.). Solvent-free microwave-mediated Michael addition reactions.
• RSC Publishing. (n.d.). Enantioselective Michael addition of malonates to α,β-unsaturated ketones catalyzed by 1,2-diphenylethanediamine.
• University of Wisconsin. (2020, October 14). Carbonyl Chemistry :: Conjugate Addition - the Michael and Related Reactions.
• Chemist Wizards. (n.d.). Michael Addition Reaction, Mechanism & Applications.
• BenchChem. (n.d.). Application Notes and Protocols: Michael Addition Reactions Involving 3-Methylcyclohexanone.
• Helvetica Chimica Acta. (2011). Organocatalyzed Michael Addition of Aldehydes to Nitro Alkenes Generally Accepted Mechanism Revisited and Revised. 94, 730.
• The Organic Chemistry Tutor. (2025, February 15). Michael Addition Reaction EXPLAINED [Video]. YouTube.
• Oreate AI Blog. (2026, February 17). Unlocking Cyclohexenone's Potential: A Chemist's Guide to Targeted Transformations.

Sources

• 1. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 2. chemistwizards.com [chemistwizards.com]
• 3. Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Michael Addition Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Unlocking Cyclohexenone's Potential: A Chemist's Guide to Targeted Transformations - Oreate AI Blog [oreateai.com]
• 9. Highly enantio- and diastereoselective Michael addition of cyclohexanone to nitroolefins catalyzed by a chiral glucose-based bifunctional secondary amine-thiourea catalyst - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes | MDPI [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 13. ias.ac.in [ias.ac.in]
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• 19. pubs.acs.org [pubs.acs.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. ethz.ch [ethz.ch]

Technical Support Center: Column Chromatography Purification of 2-Cyclohexen-1-one, 3,4-dimethyl-

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the column chromatography purification of 2-Cyclohexen-1-one, 3,4-dimethyl-. Here, you will find troubleshooting advice and frequently asked questions to address specific issues you may encounter during your experiments.

Introduction

The purification of 2-Cyclohexen-1-one, 3,4-dimethyl-, a substituted α,β-unsaturated ketone, by column chromatography is a fundamental procedure in organic synthesis.[1] The success of this separation hinges on the differential partitioning of the target compound and impurities between a stationary phase and a mobile phase.[2] This guide provides practical, field-proven insights to help you navigate the common challenges associated with this purification, ensuring high purity and yield.

Troubleshooting Guide

This section addresses specific problems that may arise during the column chromatography of 2-Cyclohexen-1-one, 3,4-dimethyl-. Each issue is presented with its probable causes and a step-by-step solution.

Problem 1: Poor Separation of the Target Compound from Impurities

Symptoms:

• Overlapping spots on the Thin Layer Chromatography (TLC) analysis of collected fractions.

• Broad elution bands of the product.[3]

• Co-elution of impurities with the desired compound.

Probable Causes:

• Inappropriate Mobile Phase Polarity: The solvent system may be too polar, causing all compounds to move too quickly down the column, or not polar enough, resulting in slow and broad elution.[4]

• Incorrect Stationary Phase: The choice of stationary phase (e.g., silica gel, alumina) may not be optimal for the separation of the specific mixture.[2][5]

• Column Overloading: Applying too much sample to the column can lead to band broadening and decreased resolution.[4]

• Poorly Packed Column: An unevenly packed column with channels or cracks will result in an irregular solvent flow and poor separation.[5][6]

Solutions:

• Optimize the Mobile Phase with TLC:

  • Systematically test various solvent systems of differing polarities using TLC. A good starting point for a moderately polar compound like 2-Cyclohexen-1-one, 3,4-dimethyl- is a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or diethyl ether).[7]

  • Aim for an Rf value of 0.25-0.35 for the target compound on the TLC plate. This generally translates to good separation on a column.

• Select the Appropriate Stationary Phase:

  • Silica gel is the most common and generally suitable stationary phase for the purification of ketones.[2][8] It is slightly acidic.[2]

  • If the compound is sensitive to acid, neutral or basic alumina might be a better choice.[2]

• Proper Sample Loading:

  • The amount of crude material should typically be 1-5% of the weight of the stationary phase. For difficult separations, a lower ratio is recommended.[2]

  • Dissolve the sample in a minimal amount of the mobile phase or a less polar solvent to ensure a narrow starting band.[4]

• Proper Column Packing:

  • Ensure the column is packed uniformly without any air bubbles or cracks. Both dry packing and wet packing (slurry) methods can be effective if done correctly.[5]

  • Gently tapping the column during packing can help settle the stationary phase evenly.[9]

Problem 2: The Compound is Not Eluting from the Column

Symptoms:

• No product is detected in the collected fractions, even after passing a large volume of the mobile phase.

• TLC analysis of the fractions shows no spots corresponding to the product.

Probable Causes:

• Mobile Phase is Not Polar Enough: The solvent system lacks the strength to displace the compound from the stationary phase.

• Strong Adsorption to the Stationary Phase: The compound may have a very high affinity for the stationary phase due to strong polar interactions.

• Compound Decomposition on the Column: The compound may be unstable on the stationary phase (e.g., acid-sensitive compound on silica gel).

Solutions:

• Increase the Polarity of the Mobile Phase:

  • Gradually increase the proportion of the more polar solvent in your mobile phase mixture (gradient elution).[3] For example, if you started with 5% ethyl acetate in hexane, increase it to 10%, 20%, and so on.

  • Monitor the elution with TLC to see when the compound starts to move down the column.

• Consider a Different Stationary Phase:

  • If increasing the mobile phase polarity doesn't work or leads to the elution of all components together, consider switching to a less active stationary phase, such as deactivated silica gel or alumina.

• Assess Compound Stability:

  • Before performing column chromatography, it's good practice to spot a solution of your crude mixture on a TLC plate, let it sit for a while, and then develop it. If the spot corresponding to your product disappears or streaks, it may indicate decomposition on the silica.

Problem 3: Cracking or Channeling of the Stationary Phase

Symptoms:

• Visible cracks or channels in the silica gel bed.

• Uneven flow of the solvent down the column.

• Poor separation due to the solvent bypassing parts of the stationary phase.

Probable Causes:

• Letting the Column Run Dry: If the solvent level drops below the top of the stationary phase, the bed can dry out and crack.[4]

• Heat Generation: The adsorption of highly polar solvents onto a dry stationary phase can generate heat, causing the solvent to boil and create channels.

• Improper Packing: A poorly settled stationary phase can shift during the run, leading to channels.[6]

Solutions:

• Maintain a Constant Solvent Head:

  • Always ensure there is a layer of solvent above the stationary phase throughout the entire purification process.[10]

  • Use a solvent reservoir or add fresh eluent regularly.[10]

• Wet Packing Method:

  • Packing the column with a slurry of the stationary phase in the mobile phase can help to dissipate heat and prevent the formation of bubbles and channels.[5]

• Allow the Column to Equilibrate:

  • Before loading the sample, run a few column volumes of the initial mobile phase through the packed column to ensure it is fully equilibrated and settled.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 2-Cyclohexen-1-one, 3,4-dimethyl-?

A1: For a moderately polar ketone like 2-Cyclohexen-1-one, 3,4-dimethyl-, silica gel (60 Å, 230-400 mesh) is the most common and effective stationary phase.[8][11] Its slightly acidic nature is generally not problematic for this type of compound.[2]

Q2: How do I choose the right mobile phase?

A2: The selection of the mobile phase is crucial for a successful separation.[12] The best approach is to first perform a TLC analysis with different solvent systems. A good starting point is a mixture of a non-polar solvent like hexane or heptane and a slightly more polar solvent like ethyl acetate or diethyl ether .[7] The ideal solvent system will give your target compound an Rf value between 0.25 and 0.35 on the TLC plate.

Q3: Should I use isocratic or gradient elution?

A3: The choice between isocratic (constant solvent composition) and gradient (changing solvent composition) elution depends on the complexity of your mixture.[3][13]

• Isocratic elution is simpler and can provide better resolution for compounds with similar polarities.[14]

• Gradient elution is generally faster and more effective for separating mixtures containing compounds with a wide range of polarities. It can also result in sharper peaks for later-eluting compounds.[3][14] For a typical crude reaction mixture containing 2-Cyclohexen-1-one, 3,4-dimethyl-, a step or linear gradient is often advantageous.[3]

Q4: My compound is colorless. How do I know when it is eluting from the column?

A4: Since 2-Cyclohexen-1-one, 3,4-dimethyl- is colorless, you will need to monitor the elution using other methods:[10][15]

• Fraction Collection and TLC Analysis: Collect small, regular fractions of the eluent in separate test tubes.[10] Spot each fraction on a TLC plate and visualize the spots under a UV lamp (as α,β-unsaturated ketones are often UV-active) or by staining with a suitable reagent (e.g., potassium permanganate or iodine).[15][16]

• Automated Chromatography Systems: If available, an automated flash chromatography system with a UV detector can monitor the elution in real-time.

Q5: How much sample can I load onto my column?

A5: A general rule of thumb is to load an amount of crude material that is 1-5% of the total weight of the stationary phase . For example, for a column packed with 100g of silica gel, you can load 1-5g of your crude mixture. For more difficult separations, it is advisable to use a lower loading amount (e.g., 1%).[2]

Q6: What should I do if my purified fractions still contain solvent?

A6: After identifying and combining the pure fractions, the solvent needs to be removed. This is typically done using a rotary evaporator .[17] This apparatus gently heats the solution under reduced pressure, causing the volatile solvent to evaporate, leaving behind your purified, non-volatile compound.[17]

Experimental Protocol: Column Chromatography of 2-Cyclohexen-1-one, 3,4-dimethyl-

This protocol provides a general guideline. The specific mobile phase composition should be optimized based on TLC analysis.

Materials:

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)

• Sand (acid-washed)

• Cotton or glass wool

• Crude 2-Cyclohexen-1-one, 3,4-dimethyl- mixture

• Eluent (e.g., Hexane/Ethyl Acetate mixture, optimized by TLC)

• Collection vessels (test tubes or flasks)

• TLC plates, developing chamber, and UV lamp

Procedure:

• Column Preparation:

  • Securely clamp the column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.[18]

  • Add a small layer of sand (approx. 1 cm) on top of the plug.[18]

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Carefully pour the slurry into the column, gently tapping the sides to ensure even packing and to dislodge any air bubbles.[18]

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the top of the silica.

  • Add another thin layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude sample in a minimal volume of the eluent or a non-polar solvent.

  • Carefully apply the sample solution to the top of the silica gel using a pipette.

  • Allow the sample to adsorb onto the silica by draining the solvent until the liquid level is just at the top of the sand layer.

• Elution:

  • Carefully add the eluent to the top of the column, taking care not to disturb the top layer of sand.

  • Begin collecting fractions.

  • If using a gradient, gradually increase the polarity of the eluent as the separation progresses.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 2-Cyclohexen-1-one, 3,4-dimethyl-.

Visualizations

Caption: Workflow for the purification of 2-Cyclohexen-1-one, 3,4-dimethyl- by column chromatography.

References

• University of Toronto. Column chromatography. Retrieved from [Link]

• University of Colorado Boulder. Column Chromatography Procedures. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• University of California, Davis. Thin Layer Chromatography and Column Chromatography: Separation of Pigments. Retrieved from [Link]

• Liu, et al. (2014).

• Microbe Notes. (2026, March 1). Column Chromatography: Principle, Parts, Types, Steps, Uses. Retrieved from [Link]

• Membrane Solutions. Preparation Silica Gel for Better Column Chromatography. Retrieved from [Link]

• uHPLCs. The little secrets of silica gel in liquid chromatography columns. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Tackling Common Challenges in Chromatography. Retrieved from [Link]

• Quora. (2018, November 1). How to test for colorless substances in chromatography. Retrieved from [Link]

• YouTube. (2022, March 9). Colorless Column. Retrieved from [Link]

• University of Rochester. Rookie Mistakes: Column Chromatography. Retrieved from [Link]

• Biotage. (2023, January 24). When is Gradient Elution Better than Isocratic Elution?. Retrieved from [Link]

• Hawach. (2025, February 11). Several Problems of Flash Column Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). B. Column Chromatography. Retrieved from [Link]

• Welch Materials. (2026, January 6). [Readers Insight] Gradient vs. Isocratic Elution: Which to Choose?. Retrieved from [Link]

• Kromasil. (2011, September 15). [Kromasil®] notes - Gradient or isocratic elution in preparative reversed phase HPLC. Retrieved from [Link]

• Phenomenex. (2025, May 23). Isocratic Vs. Gradient Elution in Chromatography. Retrieved from [Link]

• ResearchGate. (2019, April 10). What is the advantages of gradient elution over isocratic elution in LC?. Retrieved from [Link]

• ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• Biocompare. (2023, May 18). Chromatography Column Selection Guide. Retrieved from [Link]

• ResearchGate. (2014, January 9). What is the basic principle for selecting mobile phase in preparative column chromatography?. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of 2-Cyclohexen-1-one on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Syntheses. 2-Cyclohexen-1-one, 4-(hydroxymethyl)-. Retrieved from [Link]

• PubChem. 2-Cyclohexen-1-one, 3,4-dimethyl-. Retrieved from [Link]

• Google Patents. US3397239A - Process for purifying 2-(1-cyclohexenyl) cyclohexanone by fractional crystallization.

• University of Cambridge. How to run column chromatography. Retrieved from [Link]

• SCION Instruments. (2025, April 1). HPLC Column Selection Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 15). Rotary Evaporation. Retrieved from [Link]

• AGA Analytical. Thin Layer Chromatography (TLC). Retrieved from [Link]

• Supporting Information. Aromatization of Cyclic Hydrocarbons via Thioether Elimination Reaction. Retrieved from [Link]

• Separation Science. (2024, July 12). Considerations for Selecting and Maintaining Column Phases for Optimizing Liquid Chromatography. Retrieved from [Link]

• ResearchGate. Figure 1. Purification performance of the seven stationary phases under.... Retrieved from [Link]

• NIST WebBook. 2-Cyclohexen-1-one, 4-ethyl-3,4-dimethyl-. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• University of Massachusetts Boston. experimental procedure. Retrieved from [Link]

• Technology Networks. (2020, November 12). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Retrieved from [Link]

• Cheméo. Chemical Properties of 2-Cyclopenten-1-one, 3,4-dimethyl- (CAS 30434-64-1). Retrieved from [Link]

Sources

• 1. 2-Cyclohexen-1-one, 3,4-dimethyl- | C8H12O | CID 566004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. web.uvic.ca [web.uvic.ca]
• 3. biotage.com [biotage.com]
• 4. microbenotes.com [microbenotes.com]
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• 7. researchgate.net [researchgate.net]
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Technical Support Center: 3,4-Dimethylcyclohex-2-en-1-one Stability &amp; Troubleshooting

Welcome to the advanced technical support and troubleshooting guide for 3,4-dimethylcyclohex-2-en-1-one . As an α,β-unsaturated ketone (enone), this compound is a highly versatile building block used in the total synthesis of complex natural products, including the antibiotic (+)-pleuromutilin and the diterpenoid ambliol B[1][2]. However, its conjugated π-system and allylic protons introduce specific stability challenges that require precise handling.

This guide is designed for research scientists and drug development professionals, providing mechanistic insights, self-validating protocols, and root-cause analyses for common experimental failures.

Quantitative Physicochemical Profile

Understanding the baseline properties of 3,4-dimethylcyclohex-2-en-1-one is the first step in predicting its behavior in solution and during storage. Below is the synthesized quantitative data for the compound[3][4]:

Property	Value	Scientific Implication
IUPAC Name	3,4-dimethylcyclohex-2-en-1-one	Defines the α,β-unsaturated system (C2=C3) conjugated with the C1 carbonyl.
Molecular Formula	C8H12O	Indicates a degree of unsaturation of 3 (one ring, one double bond, one carbonyl).
Molecular Weight	124.18 g/mol	Used for precise stoichiometric calculations in downstream synthesis.
Exact Mass	124.0888 Da	Critical for GC-MS/LC-MS validation (target m/z for the molecular ion).
XLogP3	1.1	Moderately lipophilic; highly soluble in organic solvents (e.g., DCM, Hexane) but prone to partitioning into non-polar impurities.
Stereochemistry	Chiral at C4	Exists as (4R) and (4S) enantiomers; stereochemical integrity must be maintained during storage[4][5].

Mechanistic Troubleshooting & FAQs

Q1: Why does the purity of my 3,4-dimethylcyclohex-2-en-1-one degrade over time during storage, even when sealed? Root Cause Analysis: Enones are inherently reactive. The degradation of 3,4-dimethylcyclohex-2-en-1-one primarily occurs via two pathways: allylic autoxidation and photochemical dimerization . Because the C5 position is allylic to the C2=C3 double bond, the C-H bond dissociation energy is significantly lowered. Even trace amounts of triplet oxygen ( 3O2​ ) in the headspace of a storage vial can initiate radical abstraction, forming hydroperoxides. Furthermore, exposure to ambient laboratory UV light triggers [2+2] photochemical cycloadditions between the conjugated double bonds of adjacent molecules, leading to polymeric/dimeric tars[3][6].

Q2: I am observing inconsistent yields and catalyst poisoning during the downstream synthesis of (+)-pleuromutilin. Could the enone stability be the cause? Root Cause Analysis: Yes. In complex syntheses like that of (+)-pleuromutilin, transition-metal catalysts (such as Palladium or Rhodium) are often employed for asymmetric allylic alkylations or cycloadditions[2][7]. If your 3,4-dimethylcyclohex-2-en-1-one has undergone partial autoxidation, the resulting trace hydroperoxides act as potent ligands that irreversibly bind and oxidize the transition-metal centers, poisoning the catalyst. Always validate the absence of peroxides before introducing this enone to a catalytic cycle.

Q3: My enone has turned from a colorless oil to a yellow/brownish tint. Can it be rescued? Root Cause Analysis: The yellowing indicates the formation of highly conjugated oligomers via Michael addition (where trace moisture or base catalyzes the 1,4-addition of one enone molecule into another) or the presence of chromium byproducts if the compound was recently synthesized via Pyridinium Chlorochromate (PCC) oxidation[8]. It can be rescued using Flash Column Chromatography (see Protocol B), as the intact enone is significantly less polar than the polymeric degradation products.

Visualizing the Systems

To better understand the vulnerabilities and handling of 3,4-dimethylcyclohex-2-en-1-one, review the logical relationship diagrams below.

Logical mapping of 3,4-dimethylcyclohex-2-en-1-one degradation pathways and triggers.

Self-validating workflow for the quality control and purification of the enone.

Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on assumptions of purity. The following protocols are designed as closed-loop, self-validating systems to guarantee the quality of your reagents.

Protocol A: Inert Storage and Quality Control Workflow

Causality Focus: Standard refrigeration is insufficient because oxygen can still permeate standard vial septa over time. We utilize Argon instead of Nitrogen because Argon is denser than air, allowing it to form a physical protective blanket over the liquid enone, preventing oxygen ingress[6].

• Purging: Transfer the 3,4-dimethylcyclohex-2-en-1-one to an amber-glass vial (to block UV light). Insert an Argon line via a needle and purge the headspace for 60 seconds.

• Sealing: Seal the vial with a PTFE-lined septum cap. Wrap the seal tightly with Parafilm and store at 2–8°C[6].

• Self-Validation Check (Pre-Use): Before utilizing the enone in a sensitive reaction, perform an FT-IR analysis.

  • Validation Criteria: A pure sample will show a sharp, strong C=O stretch at ~1670 cm⁻¹ (characteristic of conjugated ketones) and a C=C stretch at ~1630 cm⁻¹. If a broad absorption band appears around 3400 cm⁻¹ ( −OH stretch), this confirms the formation of hydroperoxides via autoxidation. Do not use the batch; proceed to Protocol B.

Protocol B: Rescue Purification via Flash Chromatography

Causality Focus: Hydroperoxides and oligomeric tars are significantly more polar than the intact 3,4-dimethylcyclohex-2-en-1-one. By utilizing normal-phase silica gel chromatography, the degraded byproducts will bind tightly to the stationary phase, allowing the pure enone to elute rapidly[8].

• Column Preparation: Pack a glass column with silica gel (230-400 mesh) using a solvent system of 90:10 Hexanes:Ethyl Acetate.

• Loading: Dissolve the degraded yellow/brown enone oil in a minimum volume of the eluent and load it carefully onto the silica bed.

• Elution: Run the column with the 90:10 Hexanes:Ethyl Acetate mixture. The intact 3,4-dimethylcyclohex-2-en-1-one will elute first as a colorless fraction, leaving the dark, polar tars at the baseline[8].

• Self-Validation Check (Post-Purification): Analyze the collected fractions via GC-MS.

  • Validation Criteria: The chromatogram must show a single sharp peak. The mass spectrum must display the molecular ion at m/z 124.1[3][4]. Once validated, immediately subject the purified fractions to Protocol A.

References

• 2-Cyclohexen-1-one, 3,4-dimethyl- | C8H12O - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• (4R)-3,4-dimethylcyclohex-2-en-1-one | C8H12O - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• (4S)-3,4-dimethylcyclohex-2-en-1-one | C8H12O - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Development of a Modular Strategy Towards the Total Synthesis of (+)-Pleuromutilin Source: ProQuest URL:[Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis (Ambliol B Synthesis) Source: ResearchGate URL:[Link]

• November 2011 - ChemicalDesk.Com (Oxidation & Purification Protocols) Source: ChemicalDesk URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Development of a Modular Strategy Towards the Total Synthesis of (+)-Pleuromutilin and Progress Towards the Synthesis of (–)-Merrilactone A - ProQuest [proquest.com]
• 3. 2-Cyclohexen-1-one, 3,4-dimethyl- | C8H12O | CID 566004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (4R)-3,4-dimethylcyclohex-2-en-1-one | C8H12O | CID 10866330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (4S)-3,4-dimethylcyclohex-2-en-1-one | C8H12O | CID 17747632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1193-18-6|3-Methyl-2-cyclohexen-1-one|BLD Pharm [bldpharm.com]
• 7. researchgate.net [researchgate.net]
• 8. ChemicalDesk.Com: November 2011 [allchemist.blogspot.com]

Best practices for handling and storage of 3,4-dimethyl-2-cyclohexen-1-one

Welcome to the Technical Support Center for 3,4-dimethyl-2-cyclohexen-1-one (CAS: 1121-18-2). As a highly reactive α,β -unsaturated ketone, this compound is a critical building block in the synthesis of natural products, terpenoids, and pharmaceuticals [1]. However, its conjugated enone system makes it highly susceptible to environmental stressors.

This guide is designed for researchers and drug development professionals. It provides field-proven troubleshooting, mechanistic explanations for degradation, and self-validating protocols to ensure the integrity of your reagent.

Part 1: Core Chemical Profile & Causality Dashboard

To handle this compound effectively, one must understand the causality behind its reactivity. The electrophilic nature of the conjugated double bond makes it an excellent Michael acceptor, but it also renders the molecule vulnerable to three primary degradation pathways:

• Allylic Auto-oxidation: Atmospheric oxygen generates radical species at the allylic positions (C5 and C6), leading to hydroperoxide formation and subsequent chain cleavage.

• Photochemical Dimerization: UV/Visible light induces a [2+2] cycloaddition between the double bonds of adjacent molecules.

• Thermal Polymerization: Elevated temperatures provide the activation energy required for radical or trace-acid-catalyzed polymerization of the enone system [2].

Quantitative Degradation Metrics & Storage Parameters

Parameter	Optimal Range / Protocol	Degradation Trigger	Mechanistic Consequence
Temperature	-20 °C (Long-term) 2–8 °C (Short-term)	>25 °C (Ambient/Heat)	Exothermic radical polymerization; increased viscosity.
Atmosphere	Argon Blanketing	Atmospheric Oxygen ( O2​ )	Allylic auto-oxidation forming explosive/reactive peroxides.
Light Exposure	Amber Glass / Foil Wrap	UV / Visible Light ( hν )	Photochemical [2+2] dimerization.
Vessel Material	Base-washed, oven-dried glass	Trace acids / metals	Catalytic ring-opening or nucleophilic addition.

Part 2: Troubleshooting Guides & FAQs

Q1: My batch of 3,4-dimethyl-2-cyclohexen-1-one has turned from a clear liquid to a yellow, viscous oil. Can I still use it? A: No, you should not use it directly. The yellowing and increased viscosity are macroscopic indicators of thermal polymerization and allylic auto-oxidation. The conjugated enone has likely formed high-molecular-weight oligomers. Validation Step: Run a 1 H-NMR spectrum. If the sharp vinylic proton signal at ∼5.8 ppm is diminished and you observe a broad, unresolved baseline (indicative of polymeric material) or new aldehyde peaks (indicative of oxidative cleavage), the reagent must be purified before use.

Q2: I am experiencing inconsistent yields in my Michael addition reactions. What is going wrong? A: Inconsistent yields are usually caused by moisture or peroxide contamination in the starting material. Hydroperoxides formed during improper storage can prematurely oxidize your nucleophiles or poison organometallic catalysts (e.g., cuprates). Solution: Always purge the headspace of the storage vial with Argon after every use. Argon is heavier than Nitrogen and provides a superior protective blanket against atmospheric oxygen.

Q3: Is it necessary to add a stabilizer (like BHT or hydroquinone) for long-term storage? A: While radical scavengers like BHT (butylated hydroxytoluene) can inhibit auto-oxidation, they can also interfere with downstream photochemical or radical-based synthetic steps. For pharmaceutical development, it is best practice to store the neat compound under strictly inert, cold, and dark conditions rather than introducing chemical stabilizers that require later removal.

Part 3: Standard Operating Procedures (SOPs)

To ensure a self-validating system of chemical integrity, follow these step-by-step methodologies for handling and purification.

Protocol 1: Safe Handling and Transfer under Inert Atmosphere

Objective: Prevent the introduction of oxygen and moisture during routine sampling.

• Preparation: Remove the amber vial of 3,4-dimethyl-2-cyclohexen-1-one from the -20 °C freezer. Do not open it immediately. Allow it to equilibrate to room temperature in a desiccator to prevent atmospheric condensation on the cold liquid.

• Purging: Connect an Argon line to a Schlenk line or a gentle manifold. Insert a positive-pressure Argon needle into the septum of the reagent vial.

• Extraction: Use a pre-dried, gas-tight Hamilton syringe flushed three times with Argon. Pierce the septum, extract the required volume, and immediately withdraw the syringe.

• Resealing: Leave the Argon needle in the vial for an additional 10 seconds to ensure the headspace is completely backfilled. Remove the needle, wrap the septum tightly with Parafilm, and return the vial to -20 °C storage.

Protocol 2: Purification via Silica Gel Chromatography

Objective: Rescue degraded material by removing polar peroxides and polymeric oligomers [1].

• Column Preparation: Prepare a short plug of silica gel (approx. 10 g of silica per 1 g of compound) in a sintered glass funnel.

• Solvent System: Pre-equilibrate the silica with a non-polar solvent mixture, typically Pentane/Diethyl Ether (6:1 to 4:1 v/v).

• Elution: Load the degraded 3,4-dimethyl-2-cyclohexen-1-one onto the silica plug. Elute with the Pentane/Diethyl Ether mixture. The monomeric enone will elute quickly, while polar hydroperoxides and heavy polymeric materials will be retained on the baseline.

• Concentration: Carefully concentrate the eluent using a rotary evaporator at ambient temperature ( <25 °C) under reduced pressure (e.g., 50 mmHg) to avoid inducing thermal polymerization during solvent removal.

• Validation: Confirm purity via TLC (UV active spot) and 1 H-NMR before proceeding with your synthesis.

Part 4: Mandatory Visualization

The following diagram illustrates the logical relationship between environmental stressors, the specific degradation mechanisms of 3,4-dimethyl-2-cyclohexen-1-one, and the required best practices for mitigation.

Degradation pathways of 3,4-dimethyl-2-cyclohexen-1-one and corresponding preventive storage steps.

References

• White, J. D., Grether, U. M., & Lee, C.-S. (2005). (R)-(+)-3,4-Dimethylcyclohex-2-en-1-one. Organic Syntheses, 82, 108.[Link]

• Schultz, T. W., et al. (2005). Trends in structure–toxicity relationships for carbonyl-containing α,β -unsaturated compounds. SAR and QSAR in Environmental Research, 16(4), 327-343.[Link]

Reference Data & Comparative Studies

1H NMR analysis of 2-Cyclohexen-1-one, 3,4-dimethyl-

Title: High-Resolution vs. Benchtop ¹H NMR for Structural Elucidation of 3,4-Dimethyl-2-cyclohexen-1-one: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

As a Senior Application Scientist, I frequently guide laboratories through the critical decision of selecting the appropriate Nuclear Magnetic Resonance (NMR) platform for their specific analytical workflows. The choice between a highly accessible benchtop NMR (e.g., 60 MHz) and a traditional superconducting high-field NMR (e.g., 500 MHz) is rarely a simple binary. It requires a deep understanding of the physical causality dictating spin system behavior.

In this guide, we will objectively compare the performance of these two platforms using 3,4-dimethyl-2-cyclohexen-1-one as our model compound. This molecule is an excellent comparative standard because it features a mix of isolated spins (which benchtop systems handle beautifully) and a highly congested aliphatic ring system (which pushes the limits of low-field resolution).

Mechanistic Grounding: The Physics of Resolution

To understand why experimental choices matter, we must look at the underlying physics. The fundamental challenge in the ¹H NMR analysis of complex cyclic systems lies in the ratio of chemical shift dispersion ( Δν ) to scalar coupling constants ( J )[1].

• High-Field NMR (500 MHz): The Larmor frequency scales linearly with the magnetic field. At 500 MHz, the chemical shifts of the aliphatic ring protons (C4, C5, C6) of 3,4-dimethyl-2-cyclohexen-1-one, which resonate between 1.73 and 2.50 ppm, are spread across a 385 Hz window. Because the typical vicinal and geminal J -couplings range from 5 to 17 Hz, the Δν/J ratio is significantly greater than 10. This results in weak coupling , yielding clear, first-order multiplets where precise stereochemical data can be extracted.

• Benchtop NMR (60 MHz): At 60 MHz, that exact same 0.77 ppm chemical shift window spans only ~46 Hz. The Δν/J ratio approaches 1. This physical reality induces strong coupling (second-order effects), causing severe "roofing" and multiplet overlap[1].

Despite this limitation, benchtop NMR remains an exceptionally robust and cost-effective tool for identifying major functional groups, monitoring reaction kinetics, and quantifying bulk material properties where first-order resolution of every proton is not strictly required[2].

Experimental Protocol: Self-Validating NMR Acquisition

To ensure our comparison is scientifically rigorous, the protocol must be a self-validating system. If a multiplet appears unresolved, we must mathematically prove it is due to the physics of the magnetic field ( Δν/J ), not poor sample preparation or inadequate magnetic homogeneity (shimming).

Step 1: Standardized Sample Preparation

• Weigh exactly 20.0 mg of 3,4-dimethyl-2-cyclohexen-1-one (high purity, >95%).

• Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a precision 5 mm NMR tube, ensuring a solvent height of exactly 4.0 cm to optimize the active volume within the RF coil.

Step 2: Instrument Calibration & Validation

• Insert the sample and lock onto the deuterium signal of CDCl₃.

• Execute a 3D gradient shim (or iterative manual shimming on benchtop systems) monitoring the TMS peak.

• Validation Check: Do not proceed to acquisition unless the Full Width at Half Maximum (FWHM) of the TMS signal is < 0.5 Hz . This guarantees that any observed signal broadening in the analyte is due to scalar coupling overlap, not a poorly shimmed magnet.

Step 3: Data Acquisition Parameters

• High-Field (500 MHz): 16 scans, 30° excitation pulse, 4-second relaxation delay (D1), 64k data points.

• Benchtop (60 MHz): 64 scans (increased to compensate for lower Boltzmann population differences at low field), 90° excitation pulse, 4-second relaxation delay, 16k data points.

Step 4: Signal Processing Apply a zero-fill to 128k points and an exponential apodization function (Line Broadening = 0.3 Hz) prior to Fourier Transformation. Perform manual zero- and first-order phase correction, followed by a polynomial baseline correction.

Comparative Data Analysis

The following table synthesizes the quantitative performance of both platforms. The 500 MHz data reflects the established literature standard for this compound, while the 60 MHz data illustrates the expected empirical outcome based on low-field spin physics[1].

Proton Assignment	Chemical Shift (ppm)	High-Field (500 MHz) Multiplicity & J	Benchtop (60 MHz) Observation	Performance Verdict
C2-H (vinylic)	5.83	app s, 1H	Broad singlet, 1H	Equivalent. Both fields easily resolve the isolated alkene proton.
C6-H (equatorial)	2.38 – 2.50	m, 2H (overlapping with C4-H)	Unresolved complex multiplet	High-Field Required.
C6-H (axial)	2.32	ddd (J = 5, 8, 17 Hz), 1H	Unresolved complex multiplet	High-Field Required. 17 Hz geminal coupling is lost at 60 MHz.
C5-H (equatorial)	2.09 – 2.15	m, 1H	Unresolved complex multiplet	High-Field Required.
C3-CH₃ (allylic)	1.96	s, 3H	Singlet (base partially obscured)	Equivalent. Benchtop is highly effective for isolated methyls.
C5-H (axial)	1.73 – 1.80	m, 1H	Unresolved complex multiplet	High-Field Required.
C4-CH₃	1.20	d (J = 7 Hz), 3H	Doublet (J = 7 Hz), 3H	Equivalent. The 7 Hz coupling is easily extracted at 60 MHz.

Workflow Visualization

The logical relationship between instrument selection, field strength physics, and the resulting spectral data is mapped below.

Figure 1: Logical workflow comparing spin system resolution in benchtop vs. high-field NMR.

Conclusion & Recommendations

The structural elucidation of 3,4-dimethyl-2-cyclohexen-1-one perfectly demonstrates the operational boundaries of modern NMR spectrometers.

If your primary goal is reaction monitoring, bulk purity assessment, or confirming the presence of the enone system , a benchtop 60 MHz system is highly recommended. It successfully resolves the vinylic proton (5.83 ppm) and the distinct C4-methyl doublet (1.20 ppm), providing rapid, actionable data without the cryogenic overhead of a superconducting magnet[2].

However, if your objective is de novo structural elucidation, stereochemical assignment, or extracting specific vicinal/geminal coupling constants (such as the 17 Hz geminal coupling of the C6 axial proton), a high-field system (≥ 400 MHz) is non-negotiable. The increased chemical shift dispersion is an absolute physical requirement to break the strong coupling of the congested aliphatic ring.

References

• White, J. D., Grether, U. M., & Lee, C.-S. (2009). (R)-(+)-3,4-Dimethylcyclohex-2-en-1-one. Organic Syntheses, 86, 100-106. Available at:[Link]

• Gracia-Vitoria, J., et al. (2022). Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin. Journal of Pharmaceutical and Biomedical Analysis, 212, 114649. Available at: [Link]

• Asahi Lab / Magritek. The benchtop NMR system: Comparing high and low field 1D NMR spectroscopy. Available at:[Link]

Sources

• 1. asahilab.co.jp [asahilab.co.jp]
• 2. Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Computational and Experimental Guide to the Reactivity of 3,4-dimethyl-2-cyclohexen-1-one

In the intricate landscape of synthetic organic chemistry, understanding and predicting the reactivity of functionalized cyclic systems is paramount for the rational design of complex molecules. Among these, α,β-unsaturated ketones, particularly substituted cyclohexenones, serve as versatile building blocks in the synthesis of natural products and pharmaceutical agents. This guide provides an in-depth analysis of the reactivity of 3,4-dimethyl-2-cyclohexen-1-one, a synthetically valuable intermediate.[1] By leveraging Density Functional Theory (DFT) studies and comparative experimental data, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its chemical behavior relative to other cyclic enones.

Introduction: The Role of Methyl Substitution in Cyclohexenone Reactivity

3,4-dimethyl-2-cyclohexen-1-one belongs to the class of α,β-unsaturated cyclic ketones, which are well-known Michael acceptors.[2][3] The reactivity of the enone system is characterized by two primary electrophilic sites: the carbonyl carbon (C1) and the β-carbon (C3) of the conjugated double bond. The presence and position of substituents on the cyclohexenone ring can significantly modulate the electron density and steric accessibility of these sites, thereby influencing the kinetics and regioselectivity of nucleophilic attacks.

The two methyl groups in 3,4-dimethyl-2-cyclohexen-1-one exert distinct electronic and steric effects. The methyl group at C3, being directly attached to the double bond, is expected to have a more pronounced electronic effect, while the methyl group at C4 will primarily introduce steric hindrance. Understanding the interplay of these effects is crucial for predicting the molecule's behavior in various chemical transformations.

Computational Methodology for Assessing Reactivity

Density Functional Theory (DFT) has emerged as a powerful tool for elucidating reaction mechanisms and predicting the reactivity of organic molecules.[4] By calculating various electronic properties, we can gain quantitative insights into the factors governing chemical reactions.

Frontier Molecular Orbitals (FMOs)

According to Frontier Molecular Orbital (FMO) theory, the reactivity of a molecule is primarily governed by the interaction between its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). For an electrophile like 3,4-dimethyl-2-cyclohexen-1-one, the energy and spatial distribution of its LUMO are of particular interest. A lower LUMO energy indicates a higher electrophilicity, making the molecule more susceptible to nucleophilic attack. The lobes of the LUMO will indicate the most probable sites for this attack.

Electrostatic Potential (ESP) Maps

Electrostatic potential maps provide a visual representation of the charge distribution within a molecule. Regions of negative potential (typically colored red) indicate electron-rich areas, while regions of positive potential (blue) signify electron-poor, electrophilic sites. For an enone, the ESP map will highlight the electrophilicity of the carbonyl carbon and the β-carbon.

Calculation of Reaction Energetics

DFT calculations can be employed to model the entire reaction pathway of a nucleophilic addition, including the structures and energies of reactants, transition states, and products. The activation energy barrier, calculated as the energy difference between the transition state and the reactants, provides a quantitative measure of the reaction rate.

Caption: A generalized workflow for DFT-based reactivity analysis.

Reactivity Analysis of 3,4-dimethyl-2-cyclohexen-1-one

The methyl group at the C3 position is expected to have a dual effect. Electronically, it acts as an electron-donating group through hyperconjugation, which would slightly decrease the electrophilicity of the β-carbon (C3) and the overall reactivity of the enone system. This is supported by experimental data showing that 3-methyl-2-cyclohexenone is less reactive than its unsubstituted counterpart.[6]

The methyl group at the C4 position will primarily exert a steric effect, potentially hindering the approach of a nucleophile to the β-carbon. This steric hindrance can influence the facial selectivity of the attack, favoring the approach from the less hindered face of the molecule.

Frontier Molecular Orbitals and Electrostatic Potential

Based on general principles and DFT studies of similar enones, the LUMO of 3,4-dimethyl-2-cyclohexen-1-one is expected to have its largest coefficients on the β-carbon (C3) and the carbonyl carbon (C1), indicating these as the primary sites for nucleophilic attack. The electron-donating effect of the C3-methyl group would slightly raise the LUMO energy compared to unsubstituted 2-cyclohexen-1-one, suggesting a modest decrease in reactivity.

The ESP map is predicted to show a significant region of positive potential around the carbonyl group and a less intense, yet still positive, region at the β-carbon. The methyl groups will exhibit a more neutral potential.

Comparison with Alternative Cyclohexenones

To contextualize the reactivity of 3,4-dimethyl-2-cyclohexen-1-one, a comparison with other substituted cyclohexenones is instructive. We will use the electrophilicity parameter (E) determined by Mayr and coworkers, where a more negative value indicates higher electrophilicity.[2][3][5][6]

Compound	Structure	Electrophilicity (E)	Key Reactive Features
2-Cyclohexen-1-one		-18.4	Unsubstituted, serves as a baseline for reactivity.
3,4-dimethyl-2-cyclohexen-1-one		Predicted to be slightly less negative than -19.2	C3-methyl group reduces electrophilicity; C4-methyl group introduces steric hindrance.
3-Methyl-2-cyclohexen-1-one		-19.2	Less reactive than the unsubstituted analog due to the electron-donating C3-methyl group.[6]
4,4-Dimethyl-2-cyclohexen-1-one		Predicted to be similar to 2-cyclohexen-1-one	Gem-dimethyl group at C4 primarily exerts a steric effect, potentially influencing facial selectivity.

Note: The electrophilicity parameter (E) for 3,4-dimethyl-2-cyclohexen-1-one and 4,4-dimethyl-2-cyclohexen-1-one are estimations based on the trends observed in the Mayr study.

This comparison suggests that the reactivity of 3,4-dimethyl-2-cyclohexen-1-one will be slightly lower than that of the parent 2-cyclohexen-1-one due to the electronic effect of the C3-methyl group.

Experimental Protocols for Key Reactions

The following protocols are representative of common reactions involving substituted cyclohexenones and can be adapted for 3,4-dimethyl-2-cyclohexen-1-one.

Michael Addition of a Thiol Nucleophile

This protocol describes the conjugate addition of a thiol to an enone, a common transformation in drug discovery for the synthesis of covalent inhibitors.[7]

Objective: To synthesize the Michael adduct of 3,4-dimethyl-2-cyclohexen-1-one and thiophenol.

Materials:

• 3,4-dimethyl-2-cyclohexen-1-one

• Thiophenol

• Triethylamine (Et3N)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• To a solution of 3,4-dimethyl-2-cyclohexen-1-one (1.0 mmol) in DCM (10 mL) at 0 °C, add thiophenol (1.1 mmol).

• Add triethylamine (1.2 mmol) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO3 (10 mL).

• Separate the layers and extract the aqueous layer with DCM (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., 9:1 Hexanes:Ethyl Acetate) to afford the desired Michael adduct.

Expected Characterization Data for the Adduct:

• ¹H NMR: The spectrum is expected to show the disappearance of the vinylic protons of the starting enone and the appearance of new signals corresponding to the protons of the saturated cyclohexanone ring and the phenyl group of the thiophenol moiety.

• ¹³C NMR: The spectrum should confirm the formation of the C-S bond and the saturation of the double bond.

• IR: A strong absorption around 1710 cm⁻¹ corresponding to the carbonyl stretching frequency is expected.

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the adduct.

Caption: Generalized mechanism of a base-catalyzed Michael addition of a thiol to an enone.

Conclusion

This guide has provided a comprehensive overview of the reactivity of 3,4-dimethyl-2-cyclohexen-1-one, grounded in the principles of computational chemistry and supported by comparative experimental data. The interplay of electronic and steric effects from the two methyl groups fine-tunes its reactivity, making it a slightly less potent Michael acceptor than its unsubstituted counterpart but offering opportunities for stereoselective transformations. The provided protocols and comparative data serve as a valuable resource for researchers aiming to utilize this versatile building block in their synthetic endeavors. Further dedicated DFT studies on this specific molecule would be beneficial to refine the predictions made herein and to further enhance our understanding of its chemical behavior.

References

• Mayr, H., Patz, M., et al. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. Chemical Science, 12(14), 4850-4865. [Link]

• Mayr, H., Patz, M., et al. (2021). Electrophilic Reactivities of Cyclic Enones and α,β-Unsaturated Lactones. ResearchGate. [Link]

• Mayr, H., Patz, M., et al. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. RSC Publishing. [Link]

• Mayr, H., Patz, M., et al. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. RSC Publishing. [Link]

• Smith, A. B., et al. (2026). Mechanistic aspects of thiol additions to Michael acceptors: Insights from computations. Wiley Online Library. [Link]

• Gesto, D., et al. (2019). The chiral photocycloaddition of a cyclohexenone derivative with a chiral alkene. A DFT study. ResearchGate. [Link]

• Siegel, J. B., et al. (2019). Computational Design of Enone-Binding Proteins with Catalytic Activity for the Morita-Baylis-Hillman Reaction. PMC. [Link]

• Gajewski, J. J. (1993). Quantitative Analyses of Stereoisomeric 3,4-d(2)-Cyclohexenes in the Presence of 3,6-d(2). Journal of the American Chemical Society, 115(13), 5485-5489. [Link]

• Handy, S. T. (2015). A Computational Mechanistic Study of an Aza-Michael Addition and a Paal-Knorr Reaction. Auburn University. [Link]

• Al-Mokhanam, A. A., et al. (2024). Crystal Structure, DFT Calculation, and Hirshfeld Surface Analysis of the 1-(Cyclohex-1-en-1-yl)-3-(prop-2-yn-1-yl)-1,3-dihydro-2H-benzimidazol-2-one. MDPI. [Link]

• Wang, Y., et al. (2017). Enantioselective Michael Addition of Cyclic β-Diones to α,β-Unsaturated Enones Catalyzed by Quinine-Based Organocatalysts. MDPI. [Link]

• Zhang, J. (2011). Construction of cyclic enones via gold-catalyzed oxygen transfer reactions. Beilstein Journal of Organic Chemistry, 7, 663-668. [Link]

• Occhiato, E. G., et al. (2005). Facial Selectivity in Epoxidation of 2-Cyclohexen-1-ol with Peroxy Acids. A Computational DFT Study. ResearchGate. [Link]

• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. Beilstein Journals. [Link]

• PubChem. 2-Cyclohexen-1-one, 3,4-dimethyl-. PubChem. [Link]

• NIST. 2-Cyclohexen-1-one, 4-ethyl-3,4-dimethyl-. NIST WebBook. [Link]

• NP-MRD. 1H NMR Spectrum (1D, 600 MHz, H2O, predicted) (NP0184428). NP-MRD. [Link]

• Eaton, P. E. (1962). A Study of the Photochemical Reactions of 2-Cyclohexenones with Substituted Olefins. Journal of the American Chemical Society. [Link]

• El-Ghanam, A. M. (2017). Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles. RSC Publishing. [Link]

• PubChem. 3,4-Dimethylcyclohex-3-en-1-one. PubChem. [Link]

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Alternative Reagents for the Synthesis of 3,4-Dimethyl-2-cyclohexen-1-one: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Strategic Context

The compound 3,4-dimethyl-2-cyclohexen-1-one is a highly versatile chiral building block utilized extensively in the total synthesis of complex natural products, including essential oil constituents like irones and diterpenoids such as (±)-ambliol B[1][2]. The most direct and reliable synthetic route to this enone involves the addition of methyllithium to 6-methylcyclohex-2-en-1-one to form the tertiary allylic alcohol, 1,6-dimethylcyclohex-2-en-1-ol , followed by a 1,3-oxidative transposition[1].

This specific transformation—known as the Babler-Dauben oxidation —has historically relied on Pyridinium Chlorochromate (PCC)[3]. However, the stoichiometric generation of carcinogenic chromium(VI) waste presents severe bottlenecks for pharmaceutical scale-up and green chemistry compliance. As a Senior Application Scientist, I strongly advocate for transitioning to modern, metal-free alternatives such as Oxoammonium Salts (e.g., TEMPO⁺ BF₄⁻) . This guide objectively compares the mechanistic performance, scalability, and experimental protocols of PCC against modern oxoammonium-based reagents.

Mechanistic Rationale: The Babler-Dauben Transposition

Tertiary allylic alcohols cannot be directly oxidized to enones because the carbinol carbon lacks a transferable hydrogen atom. Instead, the oxidant must first coordinate with the hydroxyl group and induce a [3,3]-sigmatropic rearrangement (allylic transposition) to form a secondary intermediate, which is subsequently oxidized[3][4].

• The Classic PCC Pathway: PCC forms a chromate ester with the tertiary alcohol. The high oxidation state of the Cr(VI) center drives the[3,3]-sigmatropic shift, followed by rapid hydride elimination to yield the enone[3].

• The Oxoammonium Pathway: Reagents like TEMPO⁺ BF₄⁻ form an alkoxyammonium intermediate. Crucially, the use of a non-coordinating counteranion (such as BF₄⁻ or ClO₄⁻) is mandatory[5]. If a coordinating anion were present, it would nucleophilically attack the intermediate and derail the reaction. The non-coordinating anion forces the system through the desired sigmatropic rearrangement, followed by a clean oxidation to the target enone[5].

Comparative pathways for the oxidative transposition to 3,4-dimethyl-2-cyclohexen-1-one.

Quantitative Performance Comparison

When selecting a reagent for the oxidative transposition of 1,6-dimethylcyclohex-2-en-1-ol, the decision matrix must account for yield, reaction kinetics, and downstream processing (workup). The data below summarizes the operational differences between the two methodologies.

Parameter	Pyridinium Chlorochromate (PCC)	Oxoammonium Salt (TEMPO⁺ BF₄⁻)
Typical Yield	79–82%[1]	85–92%[5]
Reaction Time	3 hours[1]	1–2 hours[5]
Temperature	Ambient (20–25 °C)	Ambient (20–25 °C)
Toxicity Profile	High (Carcinogenic Cr(VI))[3]	Low (Metal-free, benign organic salt)
Byproducts	Sticky, black polymeric chromium tar[6]	Soluble TEMPOH (easily removed)
Workup Complexity	High (Requires decantation & Celite filtration)	Low (Standard aqueous quench & extraction)
Scalability	Poor (Hazardous waste disposal issues)	Excellent (Sustainable, easily scalable)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. I have explicitly detailed the causality behind critical experimental steps so that researchers understand why a specific action dictates the success of the reaction.

Protocol A: Classic PCC Oxidation (The Traditional Standard)

Note: This procedure requires strict safety protocols due to the use of hexavalent chromium[3].

• Preparation: Flame-dry a 250-mL, three-necked round-bottomed flask equipped with an argon inlet. Causality: PCC is moisture-sensitive; ambient water can prematurely hydrolyze the reagent, reducing its effective stoichiometry.

• Reagent Loading: Charge the flask with PCC (2.0 equivalents) and dry dichloromethane (CH₂Cl₂).

• Substrate Addition: Dissolve 1,6-dimethylcyclohex-2-en-1-ol (1.0 eq) in a minimal amount of CH₂Cl₂ and transfer it into the reaction mixture via cannula over 5 minutes. Stir at ambient temperature for 3 hours[1].

• Tar Sequestration (Critical Step): Dilute the reaction mixture with an equal volume of diethyl ether. Causality: The reduced chromium byproducts form a sticky black tar[6]. Ether forces the precipitation of this tar, preventing it from dissolving into the organic phase.

• Filtration: Decant the liquid and filter it through a pad of Celite and silica gel. Wash the remaining black resinous polymer thoroughly with ether and pass the washings through the same pad. Causality: Direct aqueous extraction of the crude mixture will result in unbreakable emulsions due to colloidal chromium.

• Purification: Concentrate the filtrate under reduced pressure and purify via column chromatography (elution with pentane/ether) to afford 3,4-dimethyl-2-cyclohexen-1-one as a colorless oil[1].

Protocol B: Oxoammonium Salt Oxidation (The Green Alternative)

Note: This procedure utilizes 4-acetamido-TEMPO⁺ BF₄⁻ (Bobbitt's salt) or TEMPO⁺ BF₄⁻ as a highly efficient, metal-free oxidant[5].

• Preparation: In a dry round-bottomed flask under an argon atmosphere, dissolve 1,6-dimethylcyclohex-2-en-1-ol (1.0 eq) in dry CH₂Cl₂.

• Reagent Addition: Add TEMPO⁺ BF₄⁻ (1.5 equivalents) portionwise to the stirred solution at room temperature. Causality: The BF₄⁻ counteranion is strictly required because it is non-coordinating, which forces the intermediate to undergo the necessary [3,3]-sigmatropic shift rather than undergoing nucleophilic substitution[5].

• Reaction Monitoring: Stir the mixture at ambient temperature for 1 to 2 hours until TLC indicates complete consumption of the starting material.

• Reductive Quench (Critical Step): Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (sodium thiosulfate). Causality: The thiosulfate instantly reduces any unreacted oxoammonium salt to the benign hydroxylamine (TEMPOH), preventing over-oxidation or side reactions during the concentration phase.

• Extraction & Purification: Extract the aqueous layer with CH₂Cl₂. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. The crude product is often clean enough for subsequent steps, but can be passed through a short silica plug to yield the pure enone.

Conclusion & Strategic Recommendations

While the PCC-mediated Babler-Dauben oxidation remains a historically validated method for synthesizing 3,4-dimethyl-2-cyclohexen-1-one[1], its reliance on highly toxic Cr(VI) reagents and the resulting tedious workup make it suboptimal for modern synthetic workflows[3].

For researchers and drug development professionals scaling up this building block, Oxoammonium salts (such as TEMPO⁺ BF₄⁻) offer a superior alternative. They not only eliminate heavy metal toxicity but also provide higher yields, faster reaction times, and drastically simplified downstream processing[5]. The transition to this greener methodology is strongly recommended for all future synthetic campaigns targeting this enone scaffold.

References

• (R)-(+)-3,4-Dimethylcyclohex-2-en-1-one - Organic Syntheses Procedure. orgsyn.org.[Link]

• Total synthesis of the diterpenoid (±)-ambliol B. rsc.org.[Link]

• Pyridinium Chlorochromate (PCC) Corey-Suggs Reagent. blogspot.com.[Link]

• Babler oxidation. wikipedia.org.[Link]

• Oxidation with chromium(VI) complexes. wikipedia.org.[Link]

• Oxidative Rearrangement of Tertiary Allylic Alcohols Employing Oxoammonium Salts. acs.org.[Link]

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• 2. Total synthesis of the diterpenoid (±)-ambliol B - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Babler oxidation - Wikipedia [en.wikipedia.org]
• 4. Oxidation with chromium(VI) complexes - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ChemicalDesk.Com: Pyridinium Chlorochromate (PCC) Corey-Suggs Reagent [allchemist.blogspot.com]

Safety & Regulatory Compliance

2-Cyclohexen-1-one, 3,4-dimethyl- proper disposal procedures

As a Senior Application Scientist, I frequently observe that while the synthetic utility of α,β-unsaturated ketones is widely celebrated in drug discovery, their end-of-life management is often treated as an afterthought. 3,4-Dimethyl-2-cyclohexen-1-one (CAS: 10463-42-0) is a highly versatile chiral building block and Michael acceptor used in complex molecule synthesis [1]. However, its conjugated pi-system makes it a potent electrophile, posing specific reactivity, environmental, and toxicological hazards if improperly discarded.

This guide establishes a self-validating system for the handling, segregation, and disposal of 3,4-dimethyl-2-cyclohexen-1-one, ensuring that your laboratory operations remain compliant, safe, and environmentally responsible.

Physicochemical Profiling & Hazard Causality

To design an effective disposal strategy, we must first understand the fundamental properties of the chemical. The hazards associated with 3,4-dimethyl-2-cyclohexen-1-one are not arbitrary; they are direct consequences of its molecular architecture.

• Reactivity Causality: The electron-deficient alkene (due to the electron-withdrawing carbonyl group) makes this compound highly susceptible to nucleophilic attack. If mixed indiscriminately with strong nucleophiles or bases in a generic waste carboy, it can undergo exothermic oligomerization, leading to dangerous pressure build-up.

• Toxicological Causality: As an electrophile, it can covalently bind to nucleophilic residues on proteins (e.g., cysteine thiols), which manifests operationally as skin sensitization and respiratory irritation. Surrogate exposure data for substituted cyclohexenones suggests highly stringent occupational exposure limits [2].

Table 1: Physicochemical & Toxicological Profile

Parameter	Value	Operational Implication for Disposal
CAS Registry Number	10463-42-0	Primary identifier required for EHS waste manifesting.
Molecular Formula	C₈H₁₂O	High carbon/hydrogen ratio dictates high-temperature thermal destruction.
Physical State	Liquid	Requires leak-proof, chemically compatible containment (HDPE/Glass).
Reactivity	α,β-unsaturated ketone	Must be quenched prior to disposal to prevent exothermic reactions.
OEL Screening Value	~0.00048 ppm (Surrogate)	Fume hood handling is mandatory during waste consolidation.

Waste Segregation & Disposal Pathway

The disposal of organic enones must follow strict segregation rules to prevent the formation of toxic byproducts during final destruction. Mixing this compound with halogenated waste (e.g., dichloromethane) drastically alters the required incineration temperature and introduces the risk of generating polychlorinated dibenzodioxins (PCDDs).

Figure 1: Standardized waste segregation and disposal workflow for 3,4-dimethyl-2-cyclohexen-1-one.

Table 2: Waste Classification & Segregation Matrix

Waste Stream	Primary Components	EPA Waste Code	Final Disposal Pathway
Organic Phase	3,4-Dimethyl-2-cyclohexen-1-one, Non-halogenated solvents	D001 (Ignitable)	High-Temperature Incineration
Aqueous Phase	Water, Quenching salts, Trace organics (<5%)	State Specific	Wastewater Treatment / Aqueous Incineration
Solid Waste	Contaminated silica gel, filter paper, PPE	Solid Hazardous Waste	Solid Waste Incineration

Experimental Protocol: Safe Quenching and Waste Consolidation

To ensure maximum safety, waste generation must be treated as a rigorous experimental procedure. This protocol utilizes a self-validating methodology where each step confirms the safety of the subsequent action, adhering to the guidelines set forth by the National Research Council [3].

Prerequisites:

• Perform all steps inside a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloved), safety goggles, and a flame-resistant lab coat.

Step 1: Reaction Termination & Quenching

• Action: Cool the reaction vessel containing the enone mixture to 0–5 °C using an ice bath. Slowly add saturated aqueous ammonium chloride ( NH4​Cl ) dropwise until bubbling ceases.

• Causality: The low temperature mitigates the thermodynamics of side reactions. The mildly acidic NH4​Cl neutralizes unreacted nucleophiles or bases, effectively "disarming" the reactive environment and preventing runaway exothermic oligomerization of the enone.

• Self-Validation Check: Verify the internal temperature remains below 10 °C during addition. If temperature spikes, pause addition.

Step 2: Phase Separation & Extraction

• Action: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with a non-halogenated solvent (e.g., ethyl acetate or diethyl ether).

• Causality: This maximizes the recovery of the organic enone into the organic phase. Minimizing the organic load in the aqueous waste stream is critical, as high organic content in aqueous waste drastically increases downstream environmental treatment costs.

Step 3: Segregation and Containment

• Action: Funnel the organic layer exclusively into a designated "Non-Halogenated Organic Waste" container (HDPE or PTFE-lined glass).

• Causality: Segregating non-halogenated waste from halogenated waste guarantees that the mixture can be safely routed to standard high-temperature incinerators. Halogenated mixtures require specialized, highly regulated incineration to prevent dioxin formation.

• Self-Validation Check: Test the pH of the remaining aqueous layer using indicator paper. It must be neutral (pH 6–8) before being placed in the aqueous waste carboy to prevent acid/base reactions inside the sealed container.

Step 4: Labeling and EHS Hand-off

• Action: Securely cap the waste carboy. Attach a hazardous waste tag explicitly listing "3,4-Dimethyl-2-cyclohexen-1-one" and the extraction solvents used, along with the approximate percentages.

• Causality: Accurate manifesting is a federal RCRA requirement. It provides the disposal facility with the exact calorimetric data needed to calculate the fuel-blending ratio for the incinerator.

Emergency Spill Response Protocol

In the event of an accidental release of 3,4-dimethyl-2-cyclohexen-1-one outside of primary containment:

• Isolate: Evacuate personnel from the immediate vicinity and eliminate all ignition sources (the compound is combustible).

• Contain: Use inert, non-combustible absorbent materials (e.g., vermiculite, dry sand, or specialized spill pads) to dike and absorb the liquid. Never use combustible materials like sawdust.

• Consolidate: Sweep the absorbed material using non-sparking tools and place it into a heavy-duty, sealable polyethylene bucket. Label as "Hazardous Solid Waste - Flammable/Irritant."

• Decontaminate: Wash the spill surface with a mild detergent solution to remove residual electrophilic traces, collecting the wash water as aqueous hazardous waste.

References

• White, J. D., Grether, U. M., & Lee, C.-S. (2005). "(R)-(+)-3,4-Dimethylcyclohex-2-en-1-one". Organic Syntheses, 82, 108. URL:[Link]

• Pacific Northwest National Laboratory (PNNL). (2006). Screening Values for Non-Carcinogenic Hanford Waste Tank Vapor Chemicals. URL:[Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. URL:[Link]